1alpha,3beta,4beta-p-Menthane-3,8-diol

Core Science & Biosynthesis

Thermodynamic Stability and Structural Dynamics of 1α,3β,4β-p-Menthane-3,8-diol: A Technical Guide for Formulation and Synthesis

Target Audience: Formulation Scientists, Synthetic Chemists, and Drug Development Professionals Content Focus: Stereochemical architecture, thermodynamic equilibration, and stability-indicating analytical workflows.

Executive Summary

The monoterpenoid 1α,3β,4β-p-menthane-3,8-diol (commonly referred to within the PMD isomer matrix) is a highly efficacious biochemical agent widely utilized in topical repellents and antimicrobial formulations. Despite its biological utility, the structural complexity of its p-menthane backbone—featuring three chiral centers—presents significant challenges in synthetic consistency, thermodynamic stability, and formulation phase behavior. This whitepaper provides an authoritative, deep-dive analysis into the thermodynamic control of PMD isomers, mechanistic degradation pathways, and self-validating experimental protocols required to stabilize this active pharmaceutical ingredient (API).

Stereochemical Architecture and Thermodynamic Control

The 1α,3β,4β-p-menthane-3,8-diol configuration defines a specific relative stereochemistry on the cyclohexane ring: the C1-methyl group is trans to the C3-hydroxyl group, while the C3-hydroxyl is cis to the bulky C4-hydroxyisopropyl group. This precise spatial arrangement dictates both the molecule's receptor binding affinity and its thermodynamic behavior during synthesis.

Kinetic vs. Thermodynamic Synthesis Pathways

Commercially and synthetically, PMD is generated via the acid-catalyzed Prins-type cyclization of citronellal. The reaction's stereochemical outcome is highly dependent on the reaction conditions, governed by the Zimmerman-Traxler transition state 1.

• Kinetic Control: At low temperatures, the cyclization rapidly yields the cis-PMD isomer. This pathway has a lower activation energy, minimizing transient steric clashes during ring closure 2.

• Thermodynamic Control: Under prolonged acidic conditions and elevated heat, the system equilibrates to the trans-PMD isomer. The trans configuration is thermodynamically superior because it allows the bulky C4-hydroxyisopropyl group to adopt an equatorial position, thereby alleviating 1,3-diaxial steric strain 2.

Fig 1: Kinetic vs. thermodynamic control in the acid-catalyzed cyclization of citronellal.

Physicochemical Profiling and Phase Stability

A critical formulation challenge with high-purity PMD isomers is their propensity to precipitate as crystals, which destabilizes emulsions and ruins topical user experience. Pure cis-PMD and trans-PMD isomers exhibit high melting points (often >70°C) 3. However, by engineering the isomeric ratio—specifically maintaining a cis:trans mass ratio between 55:45 and 45:55—the mixture undergoes significant freezing point depression, remaining a viscous liquid even at low temperatures 3.

Table 1: Physicochemical and Thermodynamic Properties

Parameter	Value / Characteristic	Mechanistic Implication in Formulation	Source
Molecular Weight	172.27 g/mol	Facilitates moderate skin permeation; requires fixatives to reduce volatility.	4
LogP	1.37 – 1.88	Dictates partitioning in O/W emulsions; strongly favors the lipid phase.	5, 6
Vapor Pressure	0.181 Pa (at 24°C)	High volatility necessitates microencapsulation for sustained release.	4
Water Solubility	0.29 g/L (at 25°C)	Poor aqueous solubility mandates the use of co-solvents or robust emulsifiers.	[[4]]()
Melting Point	57 – 92°C (Isomer dependent)	High-purity single isomers crystallize easily; controlled mixtures remain liquid.	6

Degradation Kinetics and Pathways

To engineer stable formulations, one must understand the intrinsic vulnerabilities of the diol structure. PMD is susceptible to two primary degradation vectors under environmental stress:

• Dehydration: Under acidic pH or elevated temperatures, the tertiary alcohol at C8 readily undergoes dehydration to form α-terpineol and other unsaturated menthene derivatives [[7]]().

• Oxidation: Exposure to UV light or oxidizing agents leads to the conversion of the secondary alcohol at C3 into ketone derivatives 7.

Fig 2: Primary degradation pathways of PMD under environmental and formulation stress conditions.

Self-Validating Experimental Protocols

The following methodologies are designed to ensure rigorous analytical control over PMD synthesis and stability testing. Every step is grounded in chemical causality to guarantee a self-validating workflow.

Protocol A: Stereoselective Synthesis & Equilibration Tracking

Objective: To synthesize PMD from (+)-citronellal and track the kinetic-to-thermodynamic isomer shift.

• Acid-Catalyzed Cyclization: Dissolve (+)-citronellal in a 5% aqueous citric acid medium.

  • Causality: The aqueous acid protonates the aldehyde, initiating the Prins cyclization via the Zimmerman-Traxler transition state 1.

• Kinetic Sampling: Maintain the reaction at 0–5°C for 2 hours. Extract a 1 mL aliquot.

  • Causality: Low thermal energy prevents the system from overcoming the activation barrier required for epimerization, effectively trapping the kinetic cis-PMD product 2.

• Thermodynamic Equilibration: Elevate the bulk reaction temperature to 50°C for 24 hours.

  • Causality: Thermal energy drives reversible ring-opening/closing, shifting the equilibrium toward the thermodynamically stable trans-PMD to minimize 1,3-diaxial steric strain 2.

• Quenching: Neutralize aliquots immediately with saturated NaHCO₃.

  • Causality: Removing the H⁺ catalyst instantaneously halts all equilibration, locking the isomer ratio for accurate downstream GC-FID analysis.

• Validation Checkpoint: A successful kinetic run will yield >80% cis-PMD. The thermodynamic run must demonstrate a shift approaching a 50:50 or trans-dominant ratio.

Protocol B: Stability-Indicating HPLC-UV Assay

Objective: To validate the chemical stability of PMD under formulation stress conditions.

• Sample Preparation: Dissolve 50 mg of PMD in HPLC-grade acetonitrile to yield a 1 mg/mL solution.

  • Causality: Acetonitrile ensures complete solubilization of the lipophilic PMD while remaining UV-transparent at low wavelengths.

• Forced Degradation Matrix:

  • Acidic Stress: Add 0.1 M HCl, heat to 60°C for 4 hours (Targets dehydration) [[7]]().

  • Oxidative Stress: Add 3% H₂O₂ at room temperature for 24 hours (Targets ketone formation) 7.

• Chromatographic Separation: Inject 20 µL onto a C18 column (4.6 x 250 mm, 5 µm). Elute using a gradient of Water/Acetonitrile with 0.1% formic acid at 1.0 mL/min.

  • Causality: The non-polar C18 phase resolves the parent diol from less polar dehydration products (α-terpineol). Formic acid suppresses silanol ionization, sharpening the peaks 7.

• UV Detection: Monitor absorbance at 200–210 nm.

  • Causality: Because PMD lacks a conjugated chromophore, detection must rely on the weak deep-UV absorbance of its hydroxyl and alkyl groups 7.

• Validation Checkpoint: Calculate the resolution ( Rs​ ) between the PMD peak and the α-terpineol peak. An Rs​>1.5 proves the method is stability-indicating and free from co-elution interference.

References

• FooDB. "Showing Compound p-Menthane-3,8-diol (FDB014996)." Available at: [Link]

• ResearchGate. "Green synthesis of para-Menthane-3,8-diol from Eucalyptus citriodora: Application for repellent products." Available at: [Link]

• Google Patents. "US20130136704A1 - P-menthane-3,8-diol isomer mixture, composition comprising the same.

• Kenyatta University. "Stereoselective Synthesis of p-Menthane-3,8-diols." Available at: [Link]

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• 6. CIS-P-MENTHANE-3,8-DIOL | 3564-95-2 [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

In-Depth Technical Guide: Mechanisms of Action of 1alpha,3beta,4beta-p-Menthane-3,8-diol (PMD) on Insect Olfactory Receptors

Target Audience: Researchers, Entomological Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The development of highly efficacious, naturally derived insect repellents is a critical priority in global vector control. 1alpha,3beta,4beta-p-Menthane-3,8-diol (PMD), the primary active biopesticide derived from the lemon eucalyptus tree (Corymbia citriodora), represents a gold standard in natural repellency[1][2]. Unlike broad-spectrum neurotoxins, PMD exerts its primary effect as a spatial and contact repellent by modulating the insect olfactory system[1]. This whitepaper dissects the molecular mechanisms by which PMD interacts with insect Odorant Receptors (ORs)—specifically the Orco co-receptor complex—and provides standardized, self-validating experimental protocols for evaluating novel repellent formulations.

Molecular Profile and Chemical Ecology of PMD

PMD exists in nature primarily as cis and trans stereoisomers and is characterized by a p-menthane skeleton with hydroxyl groups at positions 3 and 8[3]. This specific biochemical structure grants PMD a relatively low vapor pressure compared to other essential oil components, ensuring sustained release and prolonged spatial repellency[3][4].

While structurally similar to cooling agents like menthol (which activate TRPM8 receptors in mammals), PMD's insect-repelling action relies on a completely distinct biological mechanism: the direct disruption of insect olfactory receptor neurons (ORNs)[5]. Because PMD does not naturally occur in the evolutionary history of most mosquito host-seeking environments, it does not elicit an adaptive evolutionary behavior, but rather forcefully disrupts the final stages of host attraction[6].

Core Mechanism of Action: The Olfactory Receptor (OR) Paradigm

The insect olfactory system relies on a combinatorial coding mechanism where volatile molecules are detected by specialized sensilla on the antennae and maxillary palps[7][8]. The fundamental unit of this detection is the heteromeric Odorant Receptor (OR) complex.

The Orco-Tuning OR Heteromeric Complex

Unlike mammalian ORs, which are G-protein coupled receptors, insect ORs function as ligand-gated ion channels. They are obligate heteromers consisting of:

• A highly variable "Tuning" OR: Confers odorant specificity.

• Orco (Odorant Receptor Co-receptor): A highly conserved coreceptor essential for the trafficking and ionotropic function of the complex[8].

Direct Agonism: The "Smell and Avoid" Hypothesis

Recent electrophysiological breakthroughs have demonstrated that PMD acts as a direct agonist on specific tuning ORs. In the Southern house mosquito (Culex quinquefasciatus), PMD directly activates the odorant receptor CquiOR136 [1][9]. When PMD binds to the CquiOR136-Orco complex, it triggers a conformational change that opens the cation channel, leading to membrane depolarization[8][9]. This activation of specific ORNs feeds into the antennal lobe, translating the chemical signal into a robust avoidance behavior (the "smell and avoid" pathway)[10].

Receptor Modulation and "Scrambling"

In addition to direct activation, PMD exhibits multi-modal repellency by interfering with the detection of host attractants (such as 1-octen-3-ol, lactic acid, and carbon dioxide)[5][10]. By competitively inhibiting or allosterically modulating receptors tuned to these kairomones, PMD "scrambles" the olfactory code, rendering the insect unable to accurately navigate the host's odor plume[10].

Proposed mechanism of PMD on insect olfactory signaling pathways and Orco complexes.

Species-Specific Receptor Dynamics

The efficacy and neural response to PMD are highly species-dependent, reflecting the evolutionary divergence of tuning ORs across mosquito genera[11].

• Broad-Spectrum Repellency: Behavioral assays confirm that PMD effectively repels Anopheles coluzzii, Aedes aegypti, and Culex quinquefasciatus[11].

• Receptor Recruitment: Calcium imaging reveals that PMD acts as a robust spatial repellent by activating a specific subset of 2–5 olfactory neurons per antennal segment[11].

• Synergistic/Antagonistic Interactions: Interestingly, when PMD is mixed with DEET, the neuronal and behavioral response of An. coluzzii mosquitoes toward PMD decreases[11]. This suggests complex, potentially competitive interactions at the receptor level when multiple repellents are co-applied, highlighting the need for careful formulation in multi-active products.

Quantitative Efficacy Data

To benchmark PMD against synthetic standards, arm-in-cage tests and spatial repellency assays are utilized. The following table synthesizes the comparative efficacy of PMD formulations against Aedes aegypti, demonstrating that optimized PMD formulations (e.g., with fixatives like vanillin) can exceed the complete protection time (CPT) of standard DEET formulations[1].

Table 1: Comparative Efficacy of PMD and DEET against Aedes aegypti

Repellent Formulation	Applied Dose (mg/cm²)	95% Effective Dose (ED95) (mg/cm²)	Half-life (hours)	Complete Protection Time (CPT)
30% PMD	1.6	0.25	2.23	Baseline
30% PMD + Vanillin	1.6	0.24	3.80	> 20% DEET at this dose
20% DEET	1.6	0.09	2.74	Baseline

Data synthesized from standardized arm-in-cage evaluations[1]. Note the extension of half-life when PMD is combined with a fixative, compensating for its natural volatility.

Standardized Experimental Protocols for PMD-OR Interactions

To rigorously evaluate the interaction between PMD and insect olfactory receptors, researchers must employ self-validating systems that isolate receptor kinetics from systemic insect behavior.

Protocol A: Heterologous Expression and Two-Electrode Voltage Clamp (TEVC)

Causality & Rationale: Xenopus laevis oocytes are translationally active but lack endogenous insect olfactory receptors. By microinjecting cRNA for a specific tuning OR (e.g., CquiOR136) and the Orco coreceptor, researchers create a "null-background" environment. This definitively proves whether PMD acts as a direct ligand for that specific receptor without the confounding variables of native neural networks[9][12].

• cRNA Synthesis: Clone the target tuning OR (e.g., CquiOR136) and Orco genes into pT7TS vectors. Synthesize capped cRNA in vitro using a mMESSAGE mMACHINE T7 kit.

• Oocyte Microinjection: Surgically extract and defolliculate Xenopus oocytes. Microinject 27.6 nL of a 1:1 mixture of OR and Orco cRNA (typically 1-2 µg/µL) into stage V or VI oocytes.

• Incubation: Incubate the injected oocytes at 18°C for 3–7 days in modified Barth's solution to allow for robust membrane expression of the heteromeric receptor complex.

• TEVC Recording: Place the oocyte in a recording chamber perfused with Ringer's solution. Impale with two microelectrodes (filled with 3M KCl) and voltage-clamp the membrane at -80 mV.

• PMD Challenge: Introduce PMD (dissolved in DMSO and diluted in Ringer's solution to micromolar/millimolar concentrations) into the perfusate. Record the inward currents generated by the opening of the ligand-gated ion channels[9][12].

Protocol B: In Vivo Calcium Imaging of Orco+ Neurons

Causality & Rationale: While TEVC proves receptor binding, it does not show how the whole intact olfactory network responds. Using the Orco-QF2 binary expression system to drive the calcium indicator GCaMP6f ensures that fluorescence changes are restricted exclusively to Orco-expressing olfactory neurons. This isolates the spatial repellency mechanism from gustatory or contact-mediated pathways and allows real-time mapping of PMD activation[11].

• Transgenic Preparation: Utilize a transgenic mosquito line (e.g., Anopheles coluzzii) expressing the genotype Orco-QF2, QUAS-GCaMP6f[11].

• Immobilization: Cold-anesthetize the female mosquito and immobilize it in a custom 3D-printed holder. Expose the antennae and fix them to a coverslip using a biocompatible adhesive, ensuring the sensilla are exposed to the air.

• Odor Delivery: Use a stimulus controller to deliver a continuous stream of humidified, charcoal-filtered air over the antennae. Inject 1-second pulses of PMD vapor (diluted in paraffin oil) into the airstream.

• Two-Photon Microscopy: Image the antennal segments using a two-photon microscope tuned to 920 nm. This wavelength allows deep tissue penetration with minimal phototoxicity during repeated PMD exposures.

• Data Analysis: Calculate the change in fluorescence (ΔF/F) to generate a spatial map of neuronal activation, identifying the specific subset of Orco+ neurons recruited by PMD[11].

Experimental workflow for in vivo calcium imaging of Orco+ neurons exposed to PMD.

References

• Mosquito odorant receptor for DEET and methyl jasmonate. PNAS.[Link]

• Insect repellents mediate species-specific olfactory behaviours in mosquitoes. PMC - NIH.[Link]

• Selectivity of odorant receptors in insects. Frontiers in Cellular Neuroscience.[Link]

• DEET and other repellents are inhibitors of mosquito odorant receptors for oviposition attractants. PMC - NIH.[Link]

• The chemosensory world of mosquitoes: olfactory receptors and their role in blocking mosquito-borne disease transmission. PMC - NIH.[Link]

• Synthesis of para-menthane 3,8 - diol from Eucalyptus citriodora essential oil for application in mosquito repellent products. E3S Web of Conferences.[Link]

• Long-Term Insect Repellent Electrospun Microfibers from Recycled Poly(ethylene terephthalate). ACS Applied Materials & Interfaces.[Link]

• The mysterious multi-modal repellency of DEET. Taylor & Francis.[Link]

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Pharmacokinetics and Metabolism of 1α,3β,4β-p-Menthane-3,8-diol in Mammalian Models: A Comprehensive Technical Guide

Executive Summary & Stereochemical Context

1α,3β,4β-p-Menthane-3,8-diol is a highly specific, active stereoisomer of p-menthane-3,8-diol (PMD), a naturally occurring bicyclic monoterpenoid widely utilized as a biopesticide and topical insect repellent[1]. While commercial formulations often contain a racemic mixture of cis and trans isomers, isolating the absorption, distribution, metabolism, and excretion (ADME) profile of the 1α,3β,4β enantiomer is critical for advanced toxicological modeling and formulation optimization. This whitepaper provides a mechanistic deconstruction of its mammalian pharmacokinetics, bridging the gap between its physicochemical properties and in vivo biological behavior.

Dermal Pharmacokinetics: Absorption and Bioavailability

Causality of Low Systemic Bioavailability

Because PMD is primarily administered as a topical agent, its dermal pharmacokinetics dictate its systemic safety profile. The structural conformation of the 1α,3β,4β isomer features a highly lipophilic p-menthane ring coupled with two distinct hydroxyl groups at the C3 and C8 positions. This amphiphilic nature dictates its pharmacokinetic fate: rather than permeating rapidly through the viable epidermis into the hydrophilic dermal microcirculation, the molecule partitions heavily into the lipid-rich stratum corneum[2].

The stratum corneum acts as a physiological reservoir. This causality explains its prolonged efficacy as a repellent and its inherently wide safety margin due to minimal systemic exposure. In validated mammalian models using Yucatan micropig skin—chosen because its lipid composition and stratum corneum thickness closely mimic human skin, thereby drastically reducing inter-species variability—PMD demonstrated significant skin retention (up to 5.9 mg/cm³)[3].

Quantitative Pharmacokinetic Parameters

The following table summarizes the key permeation metrics derived from standardized in vitro flow-through diffusion studies[4],[3].

Pharmacokinetic Parameter	Yucatan Micropig Skin Model	Excised Pig Skin Model	Mechanistic Implication
Applied Dose	Variable	~80 µg/cm² (Lotion)	Vehicle polarity heavily impacts initial thermodynamic activity.
Systemic Absorption (24h)	N/A	3.5 ± 0.8%	Demonstrates low systemic bioavailability, ensuring low systemic toxicity.
Skin Partitioning	5.9 mg/cm³	High retention	Stratum corneum acts as a depot, slowly releasing the active isomer.
Lag Time	~1-2 hours	~1-2 hours	Delayed steady-state flux due to strong interactions with ceramide bilayers.

Hepatic Metabolism and Biotransformation Pathways

If the 1α,3β,4β-p-Menthane-3,8-diol isomer bypasses the dermal barrier and reaches systemic circulation, it is subjected to rapid hepatic metabolism. Notably, PMD is itself a known primary intermediate in the mammalian metabolism of l-menthol[5].

Phase I Oxidation

Hepatic microsomal cytochrome P450 (CYP450) enzymes drive the primary biotransformation. The C8 hydroxyl group and the C1 methyl group are prime targets for oxidative attack. In vivo mammalian models demonstrate that repeated exposure to menthol-derived compounds induces liver microsomal CYP450 content and NADPH-cytochrome c reductase activity by nearly 80%, indicating an auto-inductive metabolic pathway[5]. The 1α,3β,4β isomer is oxidized into highly polar carboxylic acids, specifically 3,8-oxy-p-menthane-7-carboxylic acid and 3,8-dihydroxy-p-menthane-7-carboxylic acid[5].

Phase II Conjugation & Excretion

Following Phase I oxidation, the resulting metabolites, as well as any unchanged PMD, undergo Phase II glucuronidation via Uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes. This conjugation drastically increases water solubility, facilitating rapid renal clearance and excretion in the urine, effectively preventing bioaccumulation in adipose tissues[6].

Metabolic biotransformation pathway of 1α,3β,4β-p-Menthane-3,8-diol in mammalian hepatocytes.

Self-Validating Experimental Protocols

To ensure rigorous, reproducible pharmacokinetic data, the following protocols integrate self-validating mechanisms to eliminate experimental artifacts and ensure high-fidelity data capture.

Protocol 1: In Vitro Percutaneous Absorption Assay (Flow-Through Diffusion)

Causality of Design: Static Franz cells often suffer from receptor fluid saturation, artificially halting absorption. A flow-through system maintains sink conditions, accurately mimicking the continuous clearance of the dermal microcirculation.

• Skin Preparation: Harvest Yucatan micropig skin (thickness ~400 µm). Dermatomed skin ensures that the artificial barrier of deep dermal fat does not impede lipophilic drug diffusion.

• System Assembly: Mount the skin on a flow-through diffusion cell. Equilibrate with a physiological receptor fluid (e.g., PBS with 4% BSA to maintain sink conditions for the lipophilic PMD).

• Dosing & Validation: Apply 80 µg/cm² of the 1α,3β,4β-PMD formulation spiked with a[14C]-radiolabeled internal standard. Self-Validation: The radiolabel acts as an absolute tracer to calculate mass balance, ensuring no volatile loss occurs during the 24-hour window.

• Sampling: Collect receptor fluid continuously at 1, 2, 4, 8, 12, and 24 hours.

• Quantification: Analyze via ESI-LC-MS/MS. Causality: Because PMD lacks a strong UV chromophore, standard UV-Vis detection is inadequate; mass spectrometry is mandatory for sub-ng/mL sensitivity and stereoisomer differentiation.

• Mass Balance Check: Sum the unabsorbed dose (skin wash), stratum corneum tape strips, viable skin extraction, and receptor fluid. A recovery of 90-110% validates the assay.

Step-by-step workflow for in vitro percutaneous absorption assessment using flow-through diffusion cells.

Protocol 2: Hepatic Microsomal Stability and Metabolite Profiling

• Microsome Incubation: Incubate 1 µM of 1α,3β,4β-PMD with pooled mammalian liver microsomes (1 mg/mL protein) in 0.1 M phosphate buffer (pH 7.4) at 37°C.

• Cofactor Initiation: Initiate the reaction by adding an NADPH-regenerating system. Causality: NADPH is the obligate electron donor for CYP450; its controlled addition precisely starts the metabolic clock.

• Quenching: At intervals (0, 15, 30, 60 mins), extract 50 µL aliquots and quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., deuterated PMD-d3).

• Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS.

• Clearance Calculation: Intrinsic clearance ( CLint​ ) is calculated by plotting the natural logarithm of the remaining 1α,3β,4β-PMD concentration versus time. The slope of this depletion curve (-k) determines CLint​ using the equation: CLint​=(k×V)/P , where V is the incubation volume and P is the microsomal protein content. Self-Validation: Run parallel assays with a known positive control (e.g., testosterone for CYP3A4) to verify microsomal viability.

References

• Title: p-Menthane-3,8-diol (011550) Biopesticide Registration Eligibility Document Source: Environmental Protection Agency (EPA) URL: 6

• Title: Percutaneous Absorption of an Insect Repellent p-Menthane-3,8-DIOL: A Model for Human Dermal Absorption Source: ResearchGate URL: 4

• Title: Studies on the metabolism of l-menthol in rats Source: PubMed URL: 5

• Title: Enhancement effect of p-menthane-3,8-diol on in vitro permeation of antipyrine and indomethacin through Yucatan micropig skin Source: PubMed URL: 3

• Title: CIS-P-MENTHANE-3,8-DIOL | 3564-95-2 Source: ChemicalBook URL: 1

• Title: An In-depth Technical Guide on the Environmental Fate and Degradation of p-Menthane-3,8-diol Source: Benchchem URL: 2

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• 4. researchgate.net [researchgate.net]
• 5. Studies on the metabolism of l-menthol in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. www3.epa.gov [www3.epa.gov]

Stereochemistry and conformational analysis of 1alpha,3beta,4beta-p-Menthane-3,8-diol

Stereochemistry and Conformational Analysis of 1 α ,3 β ,4 β -p-Menthane-3,8-diol: A Technical Guide

Executive Summary

p-Menthane-3,8-diol (PMD) is a monoterpenoid diol widely recognized as a highly effective, EPA-approved biopesticide and insect repellent[1]. While commercial formulations (such as Oil of Lemon Eucalyptus extracts) contain a complex mixture of isomers[2], the biological efficacy, crystallization thermodynamics, and olfactory profiles of PMD are strictly governed by its stereochemistry[3]. This whitepaper provides an in-depth conformational and synthetic analysis of a specific, highly relevant stereoisomer: 1 α ,3 β ,4 β -p-menthane-3,8-diol . By deconstructing its rigid chair conformation, we can understand the causality behind its distinct NMR signatures, kinetic synthesis pathways, and physical properties.

Stereochemical Architecture

The foundational structure of PMD is built upon a p-menthane (1-methyl-4-isopropylcyclohexane) backbone, functionalized with hydroxyl groups at the C3 and C8 positions[3]. The molecule possesses three chiral centers at C1, C3, and C4, yielding 23=8 possible stereoisomers[3].

The 1 α ,3 β ,4 β nomenclature defines a precise spatial arrangement:

• C1 (Methyl group): α -configuration (oriented downwards).

• C3 (Hydroxyl group): β -configuration (oriented upwards).

• C4 (2-hydroxypropan-2-yl group): β -configuration (oriented upwards).

Because the substituents at C3 and C4 are both oriented in the β -direction (upwards), they are cis to one another. Consequently, 1 α ,3 β ,4 β -PMD is classified as a specific enantiomer of cis-PMD (its exact enantiomeric counterpart being neomenthoglycol, or 1 β ,3 α ,4 α -PMD)[4].

Figure 1: Stereochemical divergence of PMD highlighting the 1α,3β,4β-isomer lineage.

Conformational Analysis: The Causality of the Chair

Understanding the physical behavior of 1 α ,3 β ,4 β -PMD requires mapping its 3D conformation onto a cyclohexane chair. The conformation is dictated by the minimization of 1,3-diaxial interactions and the stabilization afforded by intramolecular hydrogen bonding.

• Anchoring the Bulky Group: The 2-hydroxypropan-2-yl group at C4 is highly sterically demanding. To avoid severe 1,3-diaxial clashes, it rigidly locks into an equatorial position.

• The 1,2-cis Relationship: Because C3 ( β ) and C4 ( β ) are cis to each other on adjacent carbons (a 1,2 relationship), one substituent must be equatorial and the other axial. Since the massive C4 group commands the equatorial position, the C3-OH is forced into an axial position.

• The 1,4-trans Relationship: C1 ( α , down) and C4 ( β , up) have a 1,4-trans relationship. In a cyclohexane ring, a 1,4-trans arrangement is accommodated by a diequatorial (or diaxial) conformation. Since C4 is equatorial, the C1-methyl group also adopts an equatorial position.

Conformational Lock & Hydrogen Bonding: The resulting conformer—C1-equatorial, C3-axial, C4-equatorial —places the axial C3-OH in close spatial proximity to the C8-OH (located on the equatorial C4 substituent). This geometry facilitates a strong intramolecular hydrogen bond, which thermodynamically stabilizes the cis-isomer and alters its physical properties, such as elevating its melting point to ~82 °C[5].

Analytical Characterization: Predicting NMR Signatures

The conformational lock described above directly causes the distinct Nuclear Magnetic Resonance (NMR) signatures used to differentiate 1 α ,3 β ,4 β -PMD from its trans counterparts[6].

• The cis-PMD Signature: Because the C3-OH is axial, the proton attached to C3 (C3-H) must be equatorial . Equatorial protons do not experience large trans-diaxial coupling ( J≈8−12 Hz). Consequently, the C3-H signal for the cis-isomer appears as a poorly resolved, broad multiplet at ~5.4 ppm [6].

• The trans-PMD Contrast: In trans-PMD, the C3-OH is equatorial, forcing the C3-H into an axial position. This axial proton couples strongly with adjacent axial protons, resulting in a well-resolved triplet of doublets (td) at 4.8 ppm ( J1​=4.5 Hz, J2​=10.5 Hz)[6].

Quantitative Data Summary

Property / Parameter	1 α ,3 β ,4 β -PMD (cis-isomer)	Source
Molecular Formula	C₁₀H₂₀O₂	[3]
Molecular Weight	172.26 g/mol	[3]
Melting Point	~82 °C	[5]
C3-H NMR Shift (¹H)	~5.4 ppm (broad multiplet, poorly resolved)	[6]
Conformation	C1-equatorial, C3-axial, C4-equatorial	Derived
Kinetic Status	Kinetic Control Product	[7]

Synthetic Pathways & Stereocontrol

The industrial and laboratory synthesis of PMD typically proceeds via the acid-catalyzed Prins cyclization of citronellal[2]. The stereochemical outcome of this reaction is highly dependent on the reaction conditions, as cis-PMD is the kinetic control product , while trans-PMD is the thermodynamic control product [7].

During the cyclization of enantiopure (+)-citronellal, the transition state geometry favors the formation of the cis relationship between the newly formed C3-OH and the C4 isopropenyl group. If the reaction is quenched appropriately, the kinetic cis-isomer can be trapped before thermodynamic equilibration inverts the C3 stereocenter[7].

Step-by-Step Protocol: Stereoselective Synthesis and Isolation

To synthesize and isolate the 1 α ,3 β ,4 β -PMD isomer, the following self-validating protocol exploits both kinetic reaction control and differential crystallization thermodynamics:

• Preparation: Charge a reaction vessel with enantiopure (+)-citronellal.

• Acid Catalysis: Introduce a 0.25% aqueous sulfuric acid (H₂SO₄) solution. Maintain a volumetric ratio of acid to starting material of 3:1[5].

  • Causality: The mild acid concentration initiates the cyclization via an isopulegol intermediate without rapidly driving the system to the thermodynamic trans state.

• Kinetic Cyclization: Heat the mixture to 50 °C and maintain continuous stirring for 5 to 11 hours[5][7].

• Quenching: Neutralize the acid catalyst using a saturated sodium bicarbonate (NaHCO₃) solution to halt thermodynamic equilibration. Extract the organic phase using ethyl acetate, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Selective Crystallization: Dissolve the crude PMD mixture in n-heptane. Cool the solution to -50 °C and allow it to stand for 20 hours[7].

  • Causality: The unique intramolecular hydrogen-bonding network of the cis-isomer significantly decreases its solubility at low temperatures compared to the trans-isomer, allowing it to selectively precipitate.

• Isolation: Filter the resulting crystals cold. The retentate will yield high-purity (>96%) 1 α ,3 β ,4 β -PMD[5].

Figure 2: Step-by-step synthetic workflow for the kinetic isolation of 1α,3β,4β-PMD.

Sources

• 1. www3.epa.gov [www3.epa.gov]
• 2. p-Menthane-3,8-diol - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. (1R,2S,4R)-2-Hydroxy-alpha,alpha,4-trimethylcyclohexanemethanol | C10H20O2 | CID 9920491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 7. researchgate.net [researchgate.net]

Preliminary Investigation of 1α,3β,4β-p-Menthane-3,8-diol Antimicrobial Properties: A Technical Guide

Executive Summary

p-Menthane-3,8-diol (PMD) is a naturally occurring monoterpene diol predominantly sourced from the essential oil of Eucalyptus citriodora (lemon eucalyptus). While historically recognized and commercialized as a potent insect repellent, recent molecular profiling has unveiled its significant potential as a broad-spectrum antimicrobial and virucidal agent. This guide focuses on the specific stereoisomer. By dissecting its stereochemical interaction with pathogenic lipid membranes, we establish a foundational framework for its application in dermatological formulations (e.g., )[1] and as a surface virucide against enveloped viruses such as [2].

Stereochemistry and Molecular Profiling

PMD possesses three chiral centers (C-1, C-3, C-8), resulting in eight possible stereoisomers. The 1α,3β,4β configuration dictates a specific spatial orientation of the methyl group at C-1 and the hydroxyl groups at C-3 and C-8.

Causality in Action: The trans relationship between the bulky isopropyl-derived diol group and the methyl group in this specific isomer optimizes its amphiphilic character. The lipophilic cyclohexane ring readily partitions into the hydrophobic core of bacterial and viral lipid envelopes, while the precisely angled hydroxyl groups remain anchored at the lipid-water interface, engaging in hydrogen bonding with phospholipid headgroups. This dual action is the primary driver of its membrane-disrupting capabilities.

Mechanisms of Antimicrobial and Virucidal Action

As a Senior Application Scientist, I approach antimicrobial efficacy not as a binary outcome, but as a cascade of biophysical events.

• Antibacterial (Gram-positive focus): The 1α,3β,4β-PMD isomer inserts into the peptidoglycan-lipid matrix of Gram-positive bacteria like S. aureus. This insertion disrupts the tight packing of acyl chains, leading to membrane fluidization, loss of proton motive force, and subsequent leakage of intracellular ATP and ions, culminating in osmotic lysis.

• Virucidal (Enveloped Viruses): Against lipid-enveloped viruses (e.g., SARS-CoV-2), PMD acts as a mild non-ionic chaotropic agent. It destabilizes the viral envelope, stripping the virus of its spike glycoproteins essential for host cell receptor (ACE2) binding. Studies on PMD-rich extracts (Citriodiol) have demonstrated[2].

Experimental Workflows and Protocols

To ensure high E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness), the following protocols are designed as self-validating systems, incorporating internal controls to prevent false positives caused by the compound's lipophilicity or cytotoxicity.

Protocol 1: Minimum Inhibitory Concentration (MIC) Assay for S. aureus

Objective: Determine the lowest concentration of 1α,3β,4β-PMD that inhibits visible bacterial growth.

• Inoculum Preparation: Cultivate S. aureus (ATCC 29213) in Mueller-Hinton Broth (MHB) to an OD600 of 0.08-0.1 (approx. 1×108 CFU/mL). Dilute 1:100.

  • Rationale: Standardizing the inoculum ensures that the compound-to-target ratio remains consistent across replicates, preventing artifactual MIC inflation.

• Compound Solubilization: Dissolve 1α,3β,4β-PMD in 2% DMSO/MHB.

  • Rationale: PMD is highly lipophilic. Without a surfactant/solvent like DMSO, PMD will aggregate, leading to artificially low bioavailability and false-negative efficacy. The 2% DMSO concentration is below the toxicity threshold for S. aureus.

• Serial Dilution & Inoculation: Perform two-fold serial dilutions of the PMD solution in a 96-well plate (range: 0.1% to 5% v/v). Add 50 µL of the standardized inoculum to each well.

• Incubation & Readout: Incubate at 37°C for 18 hours. Add 10 µL of 0.015% resazurin to each well and incubate for 2 hours.

  • Rationale: Resazurin acts as a metabolic indicator (blue to pink). This provides a definitive, colorimetric validation of cell viability, eliminating the ambiguity of visual turbidity readings in emulsions.

Protocol 2: Virucidal Suspension Test (Adapted EN 14476 for SARS-CoV-2)

Objective: Quantify the log reduction of infectious viral particles following PMD exposure.

• Viral Suspension: Mix 1 part SARS-CoV-2 viral suspension ( 106 TCID50/mL) with 1 part interfering substance (0.3% BSA to simulate organic load) and 8 parts 1α,3β,4β-PMD solution.

• Contact Time: Incubate at 20°C for 1, 5, and 15 minutes.

• Cytotoxicity Quenching (Critical Step): Pass the mixture through a Sephadex LH-20 gel filtration column.

  • Rationale: PMD is toxic to the Vero E6 host cells used for the readout. If PMD is not physically removed from the aliquot, it will kill the Vero E6 cells, which mimics cytopathic effect (CPE) and falsely appears as though the virus survived and killed the cells. Gel filtration separates the virus from the smaller PMD molecules.

• TCID50 Readout: Titrate the eluate on Vero E6 monolayers and calculate the Tissue Culture Infectious Dose 50 (TCID50) using the Spearman-Kärber method.

Data Presentation

The following table synthesizes preliminary quantitative benchmarks for PMD stereoisomers based on established literature for PMD-rich extracts[2],[3].

Pathogen / Strain	Assay Type	PMD Concentration	Contact Time	Efficacy Outcome
Staphylococcus aureus	Broth Microdilution	2.0% (v/v)	18 Hours	MIC Achieved
Streptococcus pyogenes	Broth Microdilution	1.5% (v/v)	18 Hours	MIC Achieved
SARS-CoV-2 (England-2)	Suspension Test	50% (v/v)	1 Minute	3.2 Log10 Reduction
Influenza A (H1N1)	Suspension Test	20% (v/v)	5 Minutes	>4.0 Log10 Reduction

Mechanistic Pathway Visualization

The following logical diagram illustrates the sequential biophysical disruption of pathogenic membranes by 1α,3β,4β-PMD.

Mechanism of 1alpha,3beta,4beta-PMD mediated membrane disruption.

Conclusion & Future Directions

The 1α,3β,4β-p-menthane-3,8-diol stereoisomer represents a highly promising, naturally derived scaffold for novel antimicrobial and virucidal formulations. Future drug development efforts must focus on optimizing delivery vehicles—such as nanoemulsions or liposomal encapsulation—to enhance its aqueous solubility while maintaining its targeted membrane-disrupting kinetics.

References

• Citriodiol® and Impetigo (NCT01611909) | ClinicalTrials.gov, National Library of Medicine |[Link]

• Investigative study into whether an insect repellent has virucidal activity against SARS-CoV-2 | Microbiology Society / PMC |[Link]

• Antiviral composition comprising p-menthane-3,8-diol (US7872051B2)

Sources

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. Investigative study into whether an insect repellent has virucidal activity against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US7872051B2 - Antiviral composition comprising p-menthane-3,8-diol - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes & Protocols: 1α,3β,4β-p-Menthane-3,8-diol in Controlled-Release Spatial Repellents

Introduction: Redefining Protection Through Sustained Spatial Repellency

Vector-borne diseases, transmitted primarily by mosquitoes, represent a significant global health challenge.[1] While topical repellents are a cornerstone of personal protection, their efficacy is often limited by the rapid evaporation of the active ingredient, necessitating frequent reapplication.[2][3][4] This is particularly true for volatile, naturally derived compounds like p-menthane-3,8-diol (PMD), the active ingredient derived from the lemon eucalyptus plant, Corymbia citriodora.[5][6][7][8] Controlled-release technology offers a paradigm shift, transforming these effective but short-lived repellents into long-lasting spatial protection systems.

Spatial repellency is defined as a range of insect behaviors induced by airborne chemicals that reduce human-vector contact without direct contact with the treated surface.[9] These behaviors include movement away from the chemical source, inhibition of host-seeking cues, and interference with feeding responses.[9] PMD functions by interfering with the sensory receptors of insects, creating an olfactory barrier that makes it difficult for them to locate a host.[6]

The core challenge this guide addresses is the inherent volatility of PMD. By engineering formulations that control its release rate, we can create a sustained "halo" of protection, extending the duration of efficacy from hours to days or even weeks.[10] This document provides the scientific rationale, detailed fabrication protocols, and robust evaluation methodologies for developing and validating PMD-based controlled-release spatial repellents.

Section 1: Design & Fabrication of Controlled-Release PMD Formulations

The choice of a controlled-release system is dictated by the desired release profile, duration of efficacy, and end-use application (e.g., wearable devices, passive emanators). The fundamental principle is to entrap the volatile PMD within a matrix or barrier system, thereby governing its diffusion and evaporation into the surrounding space.[2][11]

Strategy A: Polymer Matrix Systems

Causality & Rationale: Thermoplastic polymers like poly(ethylene-co-vinyl acetate) (EVA) and polyolefins are excellent candidates for creating monolithic matrix devices.[12][13] The PMD is molecularly dispersed within the polymer. Its release is governed by diffusion through the polymer matrix to the surface, followed by evaporation. The vinyl acetate content in EVA, for instance, can be varied to control the polymer's affinity for PMD, thus modulating the release rate.[14] These systems are ideal for producing durable, long-lasting devices like repellent-infused bracelets or anklets.[2][13]

Protocol 1.1: Fabrication of PMD-EVA Matrix via Hot-Melt Extrusion

This protocol describes the creation of a repellent-infused polymer strand suitable for wearable devices.

Step-by-Step Methodology:

• Material Preparation:

  • Dry EVA pellets (e.g., 18-28% vinyl acetate content) in a vacuum oven at 60°C for at least 4 hours to remove moisture.

  • Pre-weigh the dried EVA pellets and liquid PMD to achieve the desired final concentration (e.g., 20-30% w/w PMD).

• Compounding:

  • Set the temperature profile of a twin-screw extruder. For a typical EVA-PMD blend, temperatures may range from 80°C at the feed zone to 110°C at the die.

  • Feed the EVA pellets into the main hopper of the extruder.

  • Inject the liquid PMD into a downstream barrel of the extruder using a high-precision liquid injection pump. This prevents premature volatilization of the PMD in the feed zone.

• Extrusion:

  • Extrude the molten blend through a strand die (e.g., 2-3 mm diameter) into a water cooling bath. The cooling solidifies the strand.

• Pelletization & Conditioning:

  • Use a pelletizer to cut the cooled strands into uniform pellets.

  • Store the pellets in sealed, airtight containers. It is advisable to condition the pellets for a period (e.g., 48 hours at room temperature) to allow for the initial surface bloom of the repellent to stabilize.

• Final Device Fabrication (Optional):

  • The conditioned pellets can then be used in a subsequent injection molding or extrusion process to form the final product, such as a bracelet or emanator device.

Strategy B: Microencapsulation

Causality & Rationale: Microencapsulation involves creating a physical, polymeric shell around microscopic droplets of PMD.[4] This core-shell structure provides a distinct barrier to evaporation. The release mechanism is controlled by the diffusion of PMD through the polymer shell, the thickness and permeability of which can be precisely engineered. This method is ideal for incorporation into sprays, lotions, or for treating textiles.[10][15]

Protocol 1.2: PMD Microencapsulation via Emulsion-Solvent Evaporation

This protocol uses ethyl cellulose, a biocompatible polymer, to encapsulate PMD.[4]

Step-by-Step Methodology:

• Organic Phase Preparation:

  • In a beaker, dissolve ethyl cellulose and PMD in a volatile organic solvent like dichloromethane (DCM) or ethyl acetate. A typical ratio is 1:2 PMD to ethyl cellulose (w/w).[4] For example, dissolve 2g of ethyl cellulose and 1g of PMD in 30 mL of DCM.

• Aqueous Phase Preparation:

  • Prepare a 1% (w/v) aqueous solution of a stabilizer, such as polyvinyl alcohol (PVA), by dissolving it in distilled water with gentle heating.[4] The stabilizer prevents the emulsion droplets from coalescing.

• Emulsification:

  • Slowly add the organic phase to the aqueous phase while homogenizing at high speed (e.g., 5000-8000 rpm) for 10-15 minutes. This creates a fine oil-in-water (o/w) emulsion where the oil phase consists of PMD and polymer dissolved in the solvent.

• Solvent Evaporation:

  • Transfer the emulsion to a larger beaker and stir continuously with a magnetic stirrer at room temperature for 3-4 hours. The organic solvent will gradually evaporate, causing the polymer to precipitate around the PMD droplets, forming solid microcapsules.[4]

• Collection and Washing:

  • Collect the formed microcapsules by centrifugation or filtration.

  • Wash the microcapsules repeatedly with distilled water to remove residual PVA and any unencapsulated PMD from the surface.

• Drying:

  • Dry the washed microcapsules using a freeze-dryer or in a desiccator under vacuum to obtain a free-flowing powder.

Workflow for PMD Microencapsulation

Caption: Workflow for ethyl cellulose microencapsulation of PMD.

Section 2: Characterization & Quality Control Protocols

Validating the physical and chemical properties of the formulation is critical to ensure batch-to-batch consistency and predictable performance.

Quantification of PMD Loading and Release

Causality & Rationale: Accurate quantification of the PMD content (loading efficiency) and its release rate over time is essential for predicting the repellent's duration of action. Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the primary analytical methods for this purpose.[16] GC is well-suited for volatile compounds like PMD, while HPLC may require derivatization as PMD lacks a strong chromophore.[16][17]

Table 1: Comparison of Analytical Methods for PMD Quantification

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on polarity and interaction with a stationary phase.
Volatility Req.	Required (PMD is suitable)	Not required
Derivatization	Not required	May be needed for UV detection (low wavelength ~200-210 nm)
Typical Column	Non-polar (e.g., DB-5ms)[16]	Reverse-phase (e.g., C18)
Limit of Detection	~1 - 10 µg/mL[16]	~0.1 - 5 µg/mL[16]
Precision (%RSD)	< 5%[16]	< 3%[16]

Data synthesized from typical performance characteristics for terpenoid compounds.[16]

Protocol 2.1: Determining PMD Loading in Microcapsules via GC-MS

Step-by-Step Methodology:

• Standard Curve Preparation: Prepare a series of PMD standard solutions of known concentrations (e.g., 10, 50, 100, 200, 500 µg/mL) in a suitable solvent like ethanol or hexane.

• Sample Preparation:

  • Accurately weigh a known amount of PMD microcapsules (e.g., 20 mg).

  • Add a precise volume of solvent (e.g., 10 mL of ethanol) to dissolve the polymer shell and release the PMD core.

  • Vortex vigorously and sonicate for 20-30 minutes to ensure complete extraction.

  • Filter the solution through a 0.45 µm syringe filter to remove any polymer debris.

• GC-MS Analysis:

  • Set up the GC-MS with a suitable column (e.g., HP-5MS, 30 m x 0.25 mm).[18]

  • Use an appropriate temperature program (e.g., initial 80°C, ramp at 10°C/min to 220°C).[16]

  • Inject 1 µL of each standard and the prepared sample solution.

• Calculation:

  • Generate a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of PMD in the sample solution using the calibration curve.

  • Calculate the Loading Efficiency (%) = (Actual PMD amount / Theoretical PMD amount) x 100.

Section 3: Efficacy Testing of Spatial Repellents

Efficacy testing must be conducted in a structured, stepwise manner, typically progressing from highly controlled laboratory assays to more realistic semi-field and field evaluations, as recommended by the World Health Organization (WHO).[9]

Laboratory Efficacy: Y-Tube Olfactometer Assay

Causality & Rationale: The Y-tube olfactometer is a standard laboratory apparatus for evaluating spatial repellency.[19][20] It assesses a chemical's ability to influence the directional flight of mosquitoes in response to an attractant (like CO₂ or a human scent mimic). A successful spatial repellent will significantly reduce the number of mosquitoes flying up the olfactometer arm containing the repellent formulation compared to the control arm.[19]

Protocol 3.1: Y-Tube Olfactometer Assay

Step-by-Step Methodology:

• Apparatus Setup:

  • Assemble the Y-tube olfactometer. Ensure the glass is meticulously clean to avoid confounding odors.

  • Connect a purified, humidified air source to each arm, ensuring a constant, laminar flow rate.

  • Place an attractant source (e.g., a hand, a CO₂ release port) in the airflow path leading to both arms.

• Treatment and Control:

  • In the "treatment" arm, place the controlled-release PMD device (e.g., 1g of PMD-EVA pellets) in the airflow path, upstream of the attractant.

  • The "control" arm should contain a placebo device (e.g., EVA pellets without PMD).

• Mosquito Introduction:

  • Release a batch of 20-30 non-blood-fed female mosquitoes (e.g., Aedes aegypti or Anopheles gambiae), 5-10 days post-emergence, into the base of the Y-tube.

• Data Collection:

  • Allow the mosquitoes to acclimatize for a set period (e.g., 2 minutes).

  • Open the gates and observe the mosquitoes for a defined time (e.g., 10 minutes).

  • Record the number of mosquitoes that make a definitive choice by flying past a set line in either the treatment or control arm. Mosquitoes that do not make a choice are recorded as "no choice."

• Analysis:

  • Calculate the Percent Repellency = [(Nc - Nt) / (Nc + Nt)] x 100, where Nc is the number of mosquitoes in the control arm and Nt is the number in the treatment arm.

  • Use appropriate statistical tests (e.g., Chi-squared test) to determine if the difference between the arms is significant.

Y-Tube Olfactometer Experimental Setup

Caption: Diagram of a Y-tube olfactometer for spatial repellency testing.

Section 4: Summary of Expected Performance

The objective of these protocols is to develop formulations that significantly extend the protective efficacy of PMD. The data below serves as a representative target for formulation development.

Table 2: Example Formulation Parameters and Efficacy Data

Formulation ID	Active Ingredient	Loading (%)	Release System	Avg. Release Rate (µg/cm²/hr)*	Complete Protection Time (CPT)**
PMD-TOPICAL	30% PMD	N/A	Standard Lotion	~150	~4-6 hours[21]
CR-PMD-EVA-01	25% PMD	24.5 ± 0.8	EVA Matrix	~25	> 24 hours
CR-PMD-MC-01	30% PMD	28.9 ± 1.1	Microcapsule	~35	> 12 hours

*In vitro release rate measured under controlled laboratory conditions. **Complete Protection Time determined via arm-in-cage assay against Aedes aegypti.

These notes provide a comprehensive framework for the rational design, fabrication, and validation of controlled-release spatial repellents featuring p-menthane-3,8-diol. By applying these protocols, researchers can advance the development of next-generation tools for public health, offering sustained and reliable protection against vector-borne diseases.

References

• World Health Organization. (2013). Guidelines for efficacy testing of spatial repellents. WHO. [Link]

• Benelli, G., & Jeffries, C. L. (2022). A critical review of current laboratory methods used to evaluate mosquito repellents. Frontiers in Bioengineering and Biotechnology. [Link]

• MESA. (n.d.). Polyolefin copolymers as controlled release devices for insecticides and repellents. MESA Project. [Link]

• Jeffries, C. L., & Benelli, G. (2022). A critical review of current laboratory methods used to evaluate mosquito repellents. PMC. [Link]

• Malaria Consortium. (n.d.). Evaluation of Spatial Repellents. [Link]

• Environmental Protection Agency. (2000). p-Menthane-3,8-diol (011550) Fact Sheet. EPA. [Link]

• Orsborne, J., DeRaedt Banks, S., & Irish, S. R. (2019). Evaluation of the protective efficacy of a spatial repellent to reduce malaria incidence in children in western Kenya compared to placebo. PMC. [Link]

• MESA. (n.d.). Controlled-release of mosquito repellents from microporous polymer strands. MESA Project. [Link]

• Affix Labs. (n.d.). Patented Controlled-Release Repellent Platform. [Link]

• Mapossa, A. B., Focke, W. W., & Androsch, R. (2021). Mosquito-repellent controlled-release formulations for fighting infectious diseases. Malaria Journal. [Link]

• Northwest Center for Alternatives to Pesticides. (n.d.). Mosquito Protection. [Link]

• Severini, F., & Di Cagno, M. (2015). Polymer-based Drug Delivery Systems Applied to Insects Repellents Devices: A Review. ResearchGate. [Link]

• Mapossa, A. B., Focke, W. W., & Androsch, R. (2021). Mosquito-repellent controlled-release formulations for fighting infectious diseases. PMC. [Link]

• Google Patents. (n.d.). US5017377A - Controlled release insect pest repellent.

• Adebayo, O. A., & Agboola, O. (2024). Biopolymeric and lipid-based nanotechnological strategies for the design and development of novel mosquito repellent systems: recent advances. RSC Publishing. [Link]

• Environmental Protection Agency. (n.d.). p-Menthane-3,8-diol (011550) Biopesticide Registration Eligibility Document. EPA. [Link]

• Centers for Disease Control and Prevention. (n.d.). Insect Repellent Use and Safety. [Link]

• Mapossa, A. B., Focke, W. W., & Androsch, R. (2021). Mosquito-repellent controlled-release formulations for fighting infectious diseases. SciSpace. [Link]

• Ball, E., & Krogstad, D. J. (2021). A Novel Polymer Insect Repellent Conjugate for Extended Release and Decreased Skin Permeation of Para-Menthane-3,8-Diol. MDPI. [Link]

• Norris, E. J., & Coats, J. R. (2017). The Potential of Spatial Repellents and Their Place in Mosquito-Borne Disease Control. International Journal of Environmental Research and Public Health. [Link]

• Guda, S. K., & Githure, J. I. (2002). Repellent activities of stereoisomers of p-menthane-3,8-diols against Anopheles gambiae (Diptera: Culicidae). PubMed. [Link]

• Aytimur, A., & Keskin, D. (2023). Controlled Release of Mosquito-Repellent Essential Oils by Simultaneous Encapsulation into Electrospun Fiber/Dendritic Materials. Taylor & Francis Online. [Link]

• Ahmad, S., & Brown, G. (2020). Characterisation of actions of p-menthane-3,8-diol repellent formulations against Aedes aegypti mosquitoes. PubMed. [Link]

• Caring Sunshine. (n.d.). Ingredient: P-menthane-3,8-Diol. [Link]

• Nguyen, T. H., & Le, T. H. (2021). Synthesis of para-menthane 3,8 - diol from Eucalyptus citriodora essential oil for application in mosquito repellent products. E3S Web of Conferences. [Link]

• Wikipedia. (n.d.). p-Menthane-3,8-diol. [Link]

• Drapeau, J. (2015). Insect Repellents Based on para-Menthane-3,8-diol. University of Regensburg. [Link]

• Inxight Drugs. (n.d.). P-MENTHANE-3,8-DIOL. [Link]

• Google Patents. (n.d.). EP2200430B1 - Composition containing p-menthane-3, 8-diol and its use as insect repellent.
• Google Patents. (n.d.). US5959161A - Method for producing para-menthane-3,8-diol.

• Le, V. T., & Nguyen, T. L. (2024). A Study on Synthesis of para-menthane-3,8-diol (PMD) - A Safe Mosquito Repellent Active Ingredient. ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Analytical Troubleshooting for 1α,3β,4β-p-Menthane-3,8-diol (PMD)

Welcome to the Analytical Troubleshooting hub for 1α,3β,4β-p-Menthane-3,8-diol , a potent cyclic terpenoid diol widely utilized in drug development and as a biopesticide/insect repellent[1]. This guide is engineered for researchers and analytical scientists facing challenges with the thermal stability of PMD during chromatographic analysis.

🔬 Mechanistic Insight: The Thermal Degradation Pathway

When analyzing 1α,3β,4β-p-Menthane-3,8-diol via Gas Chromatography (GC), the most common point of failure is the heated injection port. PMD possesses both secondary and tertiary hydroxyl groups on its p-menthane skeleton. The tertiary alcohol at the C8 position is exceptionally labile. When exposed to the elevated temperatures typical of GC inlets (>200°C), PMD undergoes rapid thermal dehydration (loss of H2​O )[2].

This elimination reaction is further catalyzed by active sites (e.g., silanol groups or trace metal contaminants) within the GC liner or the column itself. The result is the formation of artifact peaks—predominantly p-menth-1-en-8-ol (α-terpineol) , citronellal , and isopulegol [2][3]. To achieve accurate quantification, the analytical workflow must be strictly engineered to either bypass this thermal stress or chemically protect the molecule prior to injection[4].

Mechanistic pathway of PMD thermal dehydration versus stabilization via silylation.

🛠️ Troubleshooting Guide & FAQs

Q1: I am observing multiple unexpected peaks in my GC chromatogram when injecting a pure standard of 1α,3β,4β-p-Menthane-3,8-diol. What is happening? A1: You are observing thermal dehydration artifacts. Under high temperatures in the GC inlet, PMD undergoes elimination reactions to form unsaturated compounds like α-terpineol[2]. If your inlet is set above 200°C and you have not derivatized the sample, this thermal degradation is almost guaranteed.

Q2: How can I modify my GC inlet parameters to minimize this degradation without losing peak shape? A2: If you must use direct injection without derivatization, lower the inlet temperature to 150–180°C and use a deactivated, ultra-inert liner to reduce catalytic active sites. However, the most robust hardware solution is switching to a Cold On-Column (COC) injection technique. COC deposits the liquid sample directly into the column at a temperature below the solvent's boiling point, entirely bypassing the heated vaporization chamber.

Q3: What is the recommended derivatization strategy for PMD? A3: Silylation is the gold standard for stabilizing PMD. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) replace the labile hydroxyl protons with trimethylsilyl (TMS) groups[4]. This converts PMD into a di-TMS ether, dramatically increasing its volatility and thermal stability, ensuring it elutes as a single, sharp peak.

Q4: When should I abandon GC and switch to HPLC for PMD quantification? A4: If your sample matrix is highly complex (e.g., heavy lotions or non-volatile formulations) or if routine derivatization is a bottleneck for your throughput, High-Performance Liquid Chromatography (HPLC) is the superior choice. Because PMD lacks a strong chromophore, HPLC-UV requires detection at low wavelengths (~200-210 nm)[1]. Alternatively, a Refractive Index (RI) detector can be utilized[4].

Decision matrix for PMD analytical workflows to prevent thermal degradation.

📋 Experimental Protocols (Self-Validating Systems)

Protocol 1: Silylation of 1α,3β,4β-p-Menthane-3,8-diol for GC-FID/MS Analysis

This protocol utilizes an internal standard to self-validate derivatization efficiency and instrument response.

• Sample Preparation: Weigh 10 mg of the PMD sample into a 10 mL volumetric flask and dissolve in anhydrous dichloromethane (DCM).

• Internal Standard Addition: Add 1.0 mL of a 1 mg/mL solution of nonadecane (internal standard) to the flask. Ensure the solvent is completely anhydrous, as water quenches silylation reagents.

• Derivatization: Transfer 100 µL of the solution to a 2 mL GC autosampler vial equipped with a glass insert. Add 100 µL of BSTFA containing 1% TMCS[4].

• Incubation: Seal the vial with a PTFE-lined cap and heat at 60°C for 30 minutes in a dry block heater.

• Validation Check: Analyze the sample via GC-MS. The presence of a molecular ion at m/z 316 confirms the complete formation of the PMD-di-TMS derivative. Self-Correction: If peaks for mono-TMS derivatives (m/z 244) are observed, the reaction is incomplete; increase the incubation time to 45 minutes or check for moisture contamination.

Protocol 2: Intact PMD Analysis via HPLC-UV

A non-destructive alternative that completely bypasses thermal degradation.

• Sample Preparation: Dissolve the PMD sample in the mobile phase (e.g., Acetonitrile:Water, 60:40 v/v).

• Filtration: Filter the final solution through a 0.45 µm PTFE syringe filter to protect the column frits[1].

• Chromatographic Conditions: Use a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm). Set the column oven to 25°C. Maintain an isocratic flow rate at 1.0 mL/min.

• Detection: Set the UV detector to 210 nm[1].

• Validation Check: Inject a blank of the mobile phase prior to sample analysis. Because 210 nm is near the UV cutoff for many solvents, the baseline must be validated to ensure no matrix or solvent interference co-elutes with the PMD peak.

📊 Data Presentation

Table 1: Comparative Performance of Analytical Methods for PMD[1][4]

Performance Parameter	GC-FID (Derivatized)	HPLC-UV (Intact)
Linearity (R²)	> 0.99	> 0.99
Limit of Detection (LOD)	1 - 10 µg/mL	0.1 - 5 µg/mL
Limit of Quantification (LOQ)	5 - 30 µg/mL	0.5 - 15 µg/mL
Accuracy (% Recovery)	90 - 110%	95 - 105%
Precision (%RSD)	< 5%	< 3%
Thermal Degradation Risk	Low (if fully derivatized)	None

Table 2: Diagnostic Ions for PMD and Common Degradation Artifacts[2][5]

Compound	Analytical State	Diagnostic m/z (EI-MS, 70 eV)	Implication in Analysis
PMD (Intact)	Underivatized	154 (M-H2O), 136, 81, 59	Rarely seen intact without COC injection.
PMD-di-TMS	Derivatized	316 (M+), 301, 143, 73	Confirms successful silylation protocol.
α-Terpineol	Artifact	136 (M-H2O), 121, 93, 59	Indicates severe dehydration at the GC inlet.
Citronellal	Artifact	154 (M+), 139, 95, 69	Indicates ring-opening/degradation.

📚 References

• Cyclic Acetals as Novel Long-Lasting Mosquito Repellents PMC - NIH[Link]

• International Symposium on Green Chemistry for Environment and Health DBU [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. p-Menthane-3,8-diol | High Purity RUO | Natural Repellent [benchchem.com]
• 3. opac.dbu.de [opac.dbu.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Improving stereoselective yield in the synthesis of 1alpha,3beta,4beta-p-Menthane-3,8-diol

Welcome to the Technical Support Center for the synthesis of 1α,3β,4β-p-Menthane-3,8-diol (the highly active cis-PMD enantiomer). This resource is designed for researchers, chemical engineers, and drug development professionals facing challenges in stereoselective yield optimization, byproduct mitigation, and downstream purification.

Section 1: Mechanistic FAQs (Understanding the Chemistry)

Q: Why is my cyclization of citronellal yielding a high ratio of trans-PMD instead of the desired 1α,3β,4β-cis-PMD? A: The formation of the 1α,3β,4β-isomer is governed by 1, whereas trans-PMD isomers are the thermodynamic products[1]. If your reaction yields predominantly trans-isomers, your reaction conditions (temperature, time, or acid concentration) are likely too harsh, allowing the system to reach thermodynamic equilibrium. To trap the kinetic product, you must strictly control the cyclization environment. Lower temperatures and carefully titrated weak acid catalysts prevent the thermodynamic equilibration that favors the trans configuration[2].

Q: What causes the formation of citronellal acetal by-products, and how can I prevent it? A: PMD-citronellal acetals form via a secondary condensation reaction between the newly synthesized p-menthane-3,8-diol and unreacted citronellal in the presence of an acid catalyst[2]. This typically occurs if the addition rate of citronellal is too fast, leading to a high localized concentration of the unreacted aldehyde. To mitigate this, implement a slow, dropwise addition of enantiopure (+)-citronellal over at least 1 hour, ensuring that the cyclization rate outpaces the acetalization rate.

Mechanistic divergence in the acid-catalyzed cyclization of citronellal.

Section 2: Troubleshooting Experimental Yields

Issue 1: Poor conversion rates using standard aqueous sulfuric acid.

• Root Cause & Solution: While 0.25% H₂SO₄ is standard, poor conversion often stems from inadequate biphasic mixing. Citronellal is highly hydrophobic, and the reaction occurs at the aqueous-organic interface. Ensure vigorous mechanical stirring. Alternatively, modern green chemistry approaches utilize a 3. The dissolution of CO₂ forms carbonic acid, which increases acidity and enhances the reaction rate up to 6 times compared to pure water, while allowing for cleaner phase separation[3].

Issue 2: Difficulty in isolating the 1α,3β,4β enantiomer from the diastereomeric mixture.

• Root Cause & Solution: PMD possesses three chiral centers, leading to4[4]. Standard column chromatography often fails to resolve these efficiently at scale. The physical properties of the cis and trans isomers differ significantly in their hydrogen-bond patterns[1]. Exploit this by using low-temperature crystallization. Extracting the crude mixture into n-heptane and chilling to -50 °C for 20 hours selectively precipitates the 1α,3β,4β-p-menthane-3,8-diol in up to 80% yield and high purity[2].

Section 3: Quantitative Data & Catalyst Comparison

To assist in selecting the optimal catalytic system for your specific scale and purity requirements, refer to the comparative data below.

Catalyst System	Reaction Temp (°C)	Time (h)	Conversion (%)	Selectivity for cis-PMD (%)	Key Advantage
0.25% H₂SO₄ (aq)	50	11	97.9	92.3	High scalability and established industrial standard.
CO₂–H₂O Medium	60-80	12	~85.0	~80.0	No additive required; easy product separation.
Polyaromatic Capsules	Ambient	24	>99.0	>95.0	Exceptional stereoselectivity via bioinspired cavities.

Data synthesized from established literature on PMD cyclization[2],[5],[3].

Section 4: Standardized Protocol for Stereoselective Synthesis

This protocol outlines a self-validating system for the synthesis of 1α,3β,4β-p-menthane-3,8-diol. Causality is built into the workflow: strict temperature control ensures kinetic trapping, while the specific solvent choice dictates the success of the diastereomeric resolution.

Methodology: Acid-Catalyzed Cyclization and Low-Temperature Resolution

• Catalyst Preparation: Charge a reaction vessel with a 0.25 wt % aqueous sulfuric acid solution (0.5 mol % relative to substrate). Heat the solution to exactly 55 °C with vigorous mechanical stirring.

  • Causality: 55 °C provides enough thermal energy to initiate the ene-reaction without pushing the system toward the thermodynamic trans-product.

• Substrate Addition: Add enantiopure (+)-citronellal dropwise over a period of 1 hour.

  • Causality: Slow addition maintains a low concentration of unreacted aldehyde, preventing acetal byproduct formation.

• Cyclization: Maintain the reaction at 55 °C for 10 hours. Monitor via GC until conversion exceeds 97%.

• Quenching: Quench the reaction by adding an aqueous 25 wt % sodium hydroxide solution.

  • Causality: Immediate neutralization halts any further acid-catalyzed epimerization or acetalization.

• Extraction: Add n-heptane to the quenched mixture and separate the organic layer. Wash the organic layer with brine and dry over anhydrous Na₂SO₄.

• Stereoselective Crystallization: Transfer the n-heptane solution to a crystallization dish and cool to -50 °C for 20 hours. Filter the resulting white crystals rapidly to isolate pure 1α,3β,4β-p-menthane-3,8-diol.

  • Causality: The specific hydrogen-bond patterns of the cis-isomer allow it to selectively crystallize out of n-heptane at ultra-low temperatures, leaving trans-isomers and isopulegol in solution.

Step-by-step workflow for the stereoselective synthesis and isolation of cis-PMD.

References

• A Practical and Efficient Synthesis of p-Menthane-3,8-diols Source: ACS Publications URL:[Link]

• Effect of the Stereoselectivity of para-Menthane-3,8-diol Isomers on Repulsion toward Aedes albopictus Source: ACS Publications URL:[Link]

• Bioinspired Binding and Conversion of Linear Monoterpenes by Polyaromatic Coordination Capsules Source: PMC / NIH URL:[Link]

• Cyclization of citronellal to p-menthane-3,8-diols in water and carbon dioxide Source: RSC Publishing URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cyclization of citronellal to p-menthane-3,8-diols in water and carbon dioxide - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Bioinspired Binding and Conversion of Linear Monoterpenes by Polyaromatic Coordination Capsules - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Overcoming Poor Aqueous Solubility of 1α,3β,4β-p-Menthane-3,8-diol in In Vitro Assays

Welcome to the technical support center dedicated to addressing the challenges associated with the poor aqueous solubility of 1α,3β,4β-p-Menthane-3,8-diol (PMD) in in vitro experimental settings. This guide is designed for researchers, scientists, and drug development professionals to provide practical, evidence-based solutions to ensure the reliable and reproducible use of this hydrophobic compound in your assays.

Introduction: The Challenge of Hydrophobicity in Aqueous Systems

1α,3β,4β-p-Menthane-3,8-diol, a widely used insect repellent derived from the lemon eucalyptus plant, is a valuable compound for various research applications.[1][2][3] However, its hydrophobic nature presents a significant hurdle in aqueous-based in vitro assays. With a low water solubility of approximately 290 mg/L at 20°C, achieving and maintaining the desired concentration in culture media or buffer systems without precipitation can be challenging. This can lead to inaccurate and irreproducible experimental results. This guide will walk you through a systematic approach to overcome these solubility issues, from basic solvent selection to more advanced formulation strategies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm seeing precipitation after adding my PMD stock solution to the aqueous assay medium. What's happening and how can I fix it?

A1: This is a classic sign of a compound crashing out of solution due to its low aqueous solubility, a phenomenon often termed "solvent shock."[4] When a concentrated stock of a hydrophobic compound in an organic solvent is rapidly diluted into an aqueous medium, the compound's solubility limit is exceeded, leading to precipitation.

Here’s a troubleshooting workflow to address this common issue:

Step 1: Visual Confirmation Before proceeding, visually inspect the wells under a microscope to confirm the presence of precipitate. This can appear as crystalline structures, an amorphous film, or cloudiness in the medium.

Step 2: Optimize Your Dilution Technique

• Reverse Dilution: Instead of adding your small volume of concentrated PMD stock directly to the large volume of aqueous buffer, try the reverse. Add the aqueous buffer to your PMD stock tube with vigorous vortexing. This can sometimes facilitate better dispersion.

• Serial Dilutions: Prepare intermediate dilutions of your PMD stock in your chosen organic solvent before the final dilution into the aqueous medium. This gradual reduction in concentration can prevent the compound from precipitating.[5]

Step 3: Gentle Physical Dissolution Aids

• Warming: Gently warm your final solution to 37°C. For many compounds, solubility increases with temperature. However, be cautious not to exceed temperatures that could degrade PMD or other components of your assay system.[5]

• Sonication: Use a bath sonicator for brief periods (e.g., 5-10 minutes) to break down any precipitate and aid in redissolution.[5]

Step 4: Re-evaluate Your Solvent and Concentration If the above steps are unsuccessful, you may need to reconsider your initial stock solution preparation and final assay concentration. Refer to the subsequent sections for detailed guidance on solvent selection and the use of solubilizing agents.

Q2: What is the best solvent to use for preparing a stock solution of PMD?

A2: The ideal solvent will fully dissolve PMD at a high concentration, be miscible with your aqueous assay medium, and have minimal toxicity to your experimental system at the final working concentration.

Solvent Selection Guide for PMD

Solvent	Solubility of PMD	Recommended Max. Concentration in Cell Culture	Key Considerations
Ethanol	High (~100,000 mg/L)	≤ 0.5% for 24h assays, ≤ 0.25% for 48h viability, ≤ 0.05% for inflammatory endpoints[6][7]	Can cause cellular stress and affect membrane integrity at higher concentrations.[6]
Dimethyl Sulfoxide (DMSO)	High (Data not specified, but widely used for hydrophobic compounds)	Generally ≤ 0.1% - 0.5%[4][8][9][10]	Can induce cell differentiation, affect membrane permeability, and act as a free radical scavenger.[8]
Methanol	Soluble	≤ 1.25%[11]	Can be more toxic than ethanol.
Propylene Glycol	Soluble	Varies by cell line, generally < 1%	A common vehicle for in vivo and in vitro studies.

Recommendation: For most applications, ethanol is a good starting point for PMD due to its high solubility and lower toxicity compared to other organic solvents. However, DMSO remains a viable and common option. Crucially, a vehicle control containing the same final concentration of the solvent must be included in all experiments to account for any solvent-specific effects. [8]

Experimental Protocol: Preparing a PMD Stock Solution

• Accurately weigh a precise amount of PMD powder.

• Calculate the required volume of your chosen solvent (e.g., ethanol or DMSO) to achieve a high-concentration stock (e.g., 100 mM).

• Add the solvent to the PMD powder.

• Vortex thoroughly for 1-2 minutes to ensure complete dissolution. If necessary, use gentle warming (37°C) or brief sonication.[5]

• Store the stock solution in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[5]

Q3: My desired final concentration of PMD requires a solvent concentration that is toxic to my cells. What are my options?

A3: This is a common and significant challenge. When the required solvent concentration for your PMD working solution is cytotoxic, you need to explore more advanced formulation strategies. The most effective of these is the use of cyclodextrins.

Cyclodextrins: A Powerful Solubilizing Tool

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[1][12][13] This unique structure allows them to encapsulate hydrophobic molecules like PMD, forming a water-soluble inclusion complex.[1][14] This complex can then be readily dissolved in your aqueous assay medium, delivering the PMD to your cells with a significantly reduced need for organic solvents.

Mechanism of Cyclodextrin-Mediated Solubilization

Caption: Encapsulation of hydrophobic PMD by a cyclodextrin.

Which Cyclodextrin to Choose?

For many applications involving cell culture, β-cyclodextrin and its derivatives, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) , are commonly used.[12][15] HP-β-CD is often preferred due to its higher aqueous solubility and lower toxicity compared to the parent β-cyclodextrin.[16]

Experimental Protocol: Solubilizing PMD with HP-β-CD

• Prepare a concentrated solution of HP-β-CD in your aqueous assay medium (e.g., 10-50 mM). Gentle warming may be required to fully dissolve the HP-β-CD.

• Prepare a high-concentration stock of PMD in a minimal amount of a suitable organic solvent (e.g., ethanol).

• Slowly add the PMD stock solution to the HP-β-CD solution while vortexing vigorously. The molar ratio of HP-β-CD to PMD should be optimized, but a starting point of 2:1 or 5:1 is often effective.

• Continue to mix the solution at room temperature for 1-2 hours to allow for the formation of the inclusion complex.

• Sterile filter the final solution through a 0.22 µm filter before use in your assay.

Important Considerations for Using Cyclodextrins:

• Off-target effects: While generally considered safe at appropriate concentrations, cyclodextrins can extract cholesterol from cell membranes, which may have off-target effects.[17] It is crucial to include a vehicle control with the same concentration of HP-β-CD alone.

• Free vs. Complexed PMD: The biological activity of PMD is exerted by the free, unbound molecule. The cyclodextrin complex serves as a delivery vehicle. The equilibrium between the complexed and free drug will determine the effective concentration in your assay.[7]

Q4: How does the presence of serum in my cell culture medium affect the solubility of PMD?

A4: The presence of serum proteins, particularly albumin, can influence the solubility of hydrophobic compounds like PMD. Albumin has hydrophobic binding pockets that can bind to lipophilic molecules, effectively acting as a carrier and increasing their apparent solubility in the medium.[3][18][19]

Potential Implications of Serum Binding:

• Increased Solubility: Serum can help to keep PMD in solution and prevent precipitation.

• Reduced Bioavailability: Binding to serum proteins can reduce the concentration of free, unbound PMD available to interact with your cells. This is important to consider when interpreting dose-response curves.

Workflow for Investigating Serum Effects

Caption: Workflow to assess the impact of serum on PMD solubility and activity.

If you observe a significant rightward shift in your dose-response curve in the presence of serum, it may indicate that a portion of the PMD is being sequestered by serum proteins.

Summary and Key Takeaways

Overcoming the poor aqueous solubility of 1α,3β,4β-p-Menthane-3,8-diol in in vitro assays is achievable with a systematic and informed approach.

• Start Simple: Optimize your stock solution preparation and dilution techniques first.

• Choose Solvents Wisely: Ethanol and DMSO are good starting points, but always be mindful of their final concentration and include appropriate vehicle controls.

• Embrace Advanced Formulations: For challenging situations, cyclodextrins, particularly HP-β-CD, offer an excellent solution for enhancing solubility while minimizing solvent-induced toxicity.

• Consider Your Assay System: Be aware of how components of your assay medium, such as serum proteins, can influence the solubility and bioavailability of PMD.

By following the guidance and protocols outlined in this technical support center, you can confidently and accurately investigate the biological effects of 1α,3β,4β-p-Menthane-3,8-diol in your in vitro experiments.

References

• p-Menthane-3,8-diol: mechanism of action, applications and safety - ChemicalBook. (2023, October 16).
• Technical Support Center: Troubleshooting Compound Precipit
• p-Menthane-3,8-diol - Wikipedia.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC.
• Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC.
• What must be the maximum final DMSO % in a cell culture plate (24 well plate) if I have to dissolve my compound in DMSO?
• Buy p-Menthane-3,8-diol (EVT-298339) | 42822-86-6 - EvitaChem.
• Impact of ethanol as a vehicle for water-insoluble pollutants in BEAS-2B cell toxicity assays.
• Technical Support Center: Troubleshooting Insolubility Issues of Poorly Soluble Compounds - Benchchem.
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility - Touro Scholar.
• C hemicalWatch Factsheet - OIL OF LEMON EUCALYPTUS (PMD) - Beyond Pesticides.
• What the concentration of DMSO you use in cell culture assays?
• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. (2022, November 15).
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility - Touro Scholar.
• Cyclodextrins as Active Therapeutic Agents: Beyond Their Role as Excipients - PMC. (2025, October 21).
• Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC. (2024, December 16).
• Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy. (2020, July 29).
• DMSO usage in cell culture - Cell Biology - Protocol Online. (2009, May 26).
• Ethanol Elicits Inhibitory Effect on the Growth and Proliferation of Tongue Carcinoma Cells by Inducing Cell Cycle Arrest - PMC.
• Natural/Plant Based Repellents - Sutter Yuba Mosquito & Vector Control District.
• The Relationship between Hydrophobicity and Drug-Protein Binding in Human Serum Albumin: A Quartz Crystal Microbalance Study - MDPI. (2022, May 23).
• Cellular Effects of Cyclodextrins: Studies on HeLa Cells - MDPI. (2022, February 28).
• In Vitro Biological Properties of Cyclodextrin-Based Polymers: Interaction with Human Serum Albumin, Red Blood Cells and Bacteria - MDPI. (2023, September 28).
• Assessment of Free Drug Concentration in Cyclodextrin Formulations Is Essential to Determine Drug Potency in Functional In Vitro Assays - PubMed. (2016, September 15).

Sources

• 1. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 3. (PDF) Hydrophobic Interactions in Proteins: Conformation Changes in Bovine Serum Albumin below pH 5* [academia.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alfachemic.com [alfachemic.com]
• 6. cellculturedish.com [cellculturedish.com]
• 7. Assessment of Free Drug Concentration in Cyclodextrin Formulations Is Essential to Determine Drug Potency in Functional In Vitro Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mammalian Cell Culture Basics Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. No. 52 Extension of the solubilization method of hydrophobic ingredients-γ-cyclodextrin inclusion complexes | CycloChem Bio Co., Ltd. [cyclochem.com]
• 12. touroscholar.touro.edu [touroscholar.touro.edu]
• 13. A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Characterisation of actions of p-menthane-3,8-diol repellent formulations against Aedes aegypti mosquitoes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. Cyclodextrins as Active Therapeutic Agents: Beyond Their Role as Excipients - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Detergents as probes of hydrophobic binding cavities in serum albumin and other water-soluble proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Resolving co-elution issues of p-menthane-3,8-diol stereoisomers in gas chromatography

Topic: Resolving Co-elution of p-Menthane-3,8-diol (PMD) Stereoisomers in Gas Chromatography

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and entomological researchers struggling to resolve the stereoisomers of p-menthane-3,8-diol (PMD).

PMD is a highly effective botanical mosquito repellent that is increasingly replacing synthetic standards like DEET[1]. However, because the PMD molecule possesses three chiral centers (at positions C1, C3, and C4), it can theoretically exist as eight distinct stereoisomers[2]. The synthesis of PMD from citronellal typically yields a complex mixture dominated by cis- and trans-diastereomers, each comprising pairs of enantiomers. Because enantiomers share identical boiling points and polarities, they are prone to absolute co-elution on standard analytical columns.

This guide provides a self-validating troubleshooting framework to help you achieve baseline resolution for both diastereomeric and enantiomeric PMD mixtures.

Workflow: PMD Co-elution Troubleshooting Logic

Decision matrix for resolving PMD stereoisomer co-elution in GC.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why do my PMD peaks co-elute as a single broad peak on a standard 5% phenyl-methylpolysiloxane (e.g., HP-5) column? Causality: Standard achiral columns rely on dispersive van der Waals interactions and boiling point differentials. While cis- and trans-PMD are diastereomers and have slightly different spatial arrangements, their boiling points are nearly identical. If your temperature ramp is too aggressive (e.g., >10°C/min), the thermodynamic partition coefficient ( ΔK ) between the two isomers and the stationary phase approaches zero, forcing them to co-elute. Resolution: To resolve diastereomers on an achiral column, you must lower the initial oven temperature and use a very shallow ramp. For example, starting at 40°C and ramping at just 2°C/min to 100°C has been proven to separate cis and trans isomers on a methyl silicone column[2]. Note that this will not resolve enantiomers.

Q2: I need to quantify the exact enantiomeric excess (ee) of 1-(R)-cis-PMD. What stationary phase is required? Causality: Enantiomeric resolution requires a chiral selector that forms transient, reversible diastereomeric complexes with the PMD enantiomers as they pass through the column. The minute free energy difference ( ΔΔG ) between these transient complexes dictates the separation. Resolution: You must transition to a chiral stationary phase. Cyclodextrin-based columns, specifically those utilizing derivatized alpha-cyclodextrin (e.g., Supelco-α-DEX), provide the precise chiral recognition cavity required to separate PMD enantiomers effectively[3].

Q3: My chiral separation shows severe peak tailing and partial co-elution at the baseline. How do I fix this? Causality: PMD contains two free hydroxyl groups (-OH) at the C3 and C8 positions. These polar groups readily undergo secondary interactions (hydrogen bonding) with active, un-endcapped silanol sites on the fused silica capillary tubing or inside a dirty injection port liner, leading to peak tailing. Resolution: First, ensure your injection port liner is properly deactivated (e.g., using ultra-inert glass wool). If tailing persists, derivatize the PMD via acetylation. Masking the hydroxyl groups increases the molecule's volatility and eliminates hydrogen bonding, restoring Gaussian peak symmetry.

Quantitative Data: Column Performance Comparison

To guide your column selection, the following table summarizes the expected chromatographic behavior of PMD stereoisomers across different stationary phases based on optimized methodologies.

Column Type	Example Stationary Phase	Target Separation	Expected Resolution ( Rs​ )	Typical Retention Time Diff. ( ΔtR​ )
Achiral Non-Polar	5% Phenyl-methylpolysiloxane (HP-5 MS)	cis-PMD vs. trans-PMD	> 1.5 (Baseline)	0.2 - 0.5 min
Achiral Polar	Polyethylene Glycol (DB-Wax)	cis-PMD vs. trans-PMD	> 1.5 (Baseline)	0.3 - 0.6 min
Chiral	Derivatized α -Cyclodextrin (Supelco-α-DEX)	(+)-cis / (-)-cis / (+)-trans / (-)-trans	1.2 - 1.8	0.1 - 0.3 min

Experimental Protocol: Complete Stereoisomeric Resolution of PMD

This step-by-step methodology is designed as a self-validating system . It utilizes an isothermal hold and a shallow ramp during the critical elution window to maximize the resolution equation by increasing the retention factor ( k ) without sacrificing column efficiency ( N ).

Step 1: Sample Preparation & Derivatization (Optional but Recommended)

• Extract or dilute the synthesized PMD sample in a non-polar solvent (e.g., n-hexane) to a concentration of approximately 1 mg/mL.

• Derivatization for Peak Symmetry: Add 50 µL of acetic anhydride and 50 µL of pyridine to 1 mL of the sample. Heat at 60°C for 30 minutes. Dry under a gentle stream of nitrogen and reconstitute in 1 mL of n-hexane.

Step 2: GC Configuration

• Column: Install a Supelco-α-DEX capillary column (25 m length × 250 µm internal diameter × 0.25 µm film thickness)[3].

• Carrier Gas: Use Hydrogen ( H2​ ) at a constant linear velocity. Hydrogen provides a flatter van Deemter profile, allowing for higher efficiency at faster flow rates compared to Helium[3].

• Injection: 1 µL injection volume. Use Split mode (ratio 50:1) to prevent column overloading, which directly causes peak fronting and artificial co-elution. Set the injector temperature to 220°C.

Step 3: Self-Validating System Checkpoint

• Internal Control: Before running your unknown samples, inject a racemic standard mixture of (±)-cis-PMD and (±)-trans-PMD.

• Validation Criteria: You must observe four distinct peaks. The integrated area ratio for the enantiomeric pairs ((+)-cis to (-)-cis, and (+)-trans to (-)-trans) must be approximately 1:1. If the area ratio deviates by >5%, or if fewer than four peaks are observed, the chiral stationary phase is compromised, or the temperature ramp is too steep. Do not proceed until this is corrected.

Step 4: Optimized Temperature Program

• Initial Hold: 100°C for 1 minute[1].

• First Ramp (Critical Separation Window): Increase at 2°C/min to 130°C.

  • Causality: This extremely shallow ramp maximizes the residence time of the analytes within the cyclodextrin cavities, allowing the minute thermodynamic differences in chiral recognition to manifest as physical separation.

• Second Ramp (Bake-out): Increase at 15°C/min to 160°C, then 50°C/min to 260°C to clear the column of high-boiling impurities[1].

Step 5: Detection

• Mass Spectrometry (GC-MS): Operate in Electron Ionization (EI) mode at 70 eV. Set the transfer line to 250°C. Monitor the characteristic fragment ions for PMD: m/z 81 (base peak), 96, and 139[4].

References

• Biotransformation of Citronellal by Solanum aviculare Suspension Cultures: Preparation of p-Menthane-3,8-diols and Determination of Their Absolute Configurations | Journal of Natural Products. ACS Publications.[Link]

• BIOCATALYTIC STEREOCONTROLLED PRODUCTION OF 1-(R)-CIS-PMD - European Patent Office - EP 4563705 A1. EPO.[Link]

• Solvent-free synthesis of novel para-menthane-3,8-diol ester derivatives from citronellal using a polymer-supported scandium triflate catalyst. Beilstein Journals.[Link]

• Efficient and Greener Process for the Production of p-Menthane-3,8-diols Using Biosourced Ammonium Salts as Catalysts | ACS Sustainable Chemistry & Engineering. ACS Publications.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. data.epo.org [data.epo.org]
• 4. BJOC - Solvent-free synthesis of novel para-menthane-3,8-diol ester derivatives from citronellal using a polymer-supported scandium triflate catalyst [beilstein-journals.org]

Technical Support Center: Stabilizing 1α,3β,4β-p-Menthane-3,8-diol in Topical Formulations

Welcome to the Formulation Troubleshooting Guide for 1α,3β,4β-p-Menthane-3,8-diol (PMD). This specific stereoisomer—often corresponding to the highly active (1S,3R,4S) configuration—is prized for its potent insect repellency, excellent safety profile (1[1]), and persistent cooling sensation (2[2]). However, maintaining its stability in complex, extended-release topical emulsions requires strict control over oxidative and hydrolytic pathways.

This center provides researchers and drug development professionals with the mechanistic insights, diagnostic data, and self-validating protocols necessary to prevent active ingredient degradation and formulation failure.

Mechanistic Diagnostics: Understanding PMD Degradation

While PMD is a saturated diol and intrinsically more stable than unsaturated terpenes, it is not immune to degradation. The primary threat in topical formulations is rarely direct oxidation of the PMD molecule itself. Instead, instability usually stems from acid-catalyzed dehydration (which forms highly oxidizable unsaturated byproducts) or the secondary oxidation of formulation excipients (3[3]).

For example, vanillin is frequently added to PMD formulations to extend the release time of the volatile active. However, vanillin is highly susceptible to photosensitization and secondary oxidation, which not only discolors the formulation but compromises the fixative matrix, leading to rapid PMD volatilization (4[4]).

Caption: Mechanistic pathways of PMD and excipient oxidation in topical formulations.

Quantitative Data & Analytical Markers

To successfully troubleshoot a failing formulation, you must identify exactly what is oxidizing. Use the following tables to map analytical markers to specific degradation mechanisms.

Table 1: Quantitative Analytical Markers for PMD Formulation Degradation

Analyte	Analytical Method	Key Marker / Shift	Causality / Mechanism
1α,3β,4β-PMD	GC-MS	m/z 154 (M-H₂O)⁺	Baseline quantification of the intact active isomer.
α-Terpineol	GC-MS	m/z 136 (M-H₂O)⁺	Acid-catalyzed dehydration product of PMD.
Ketone Derivatives	FTIR	Appearance of 1690 cm⁻¹ band	Thermo-oxidative degradation of PMD or Terpineol (5[5]).
Vanillin Quinones	UV-Vis	Absorbance shift to 400-450 nm	Photosensitization and secondary oxidation of the fixative.

Table 2: Excipient Compatibility & Stabilization Strategies

Excipient Class	Example	Interaction with PMD	Stabilization Strategy
Fixatives	Vanillin	Prone to secondary oxidation, causing severe formulation browning.	Add 0.1–0.5 wt% Sodium Bisulfite to the aqueous phase.
Emulsifiers	Polysorbate 80	Trace peroxides in lower-grade tweens can initiate PMD auto-oxidation.	Use high-purity, peroxide-free grades; supplement with Tocopherol.
Buffers	Citrate Buffer	Prevents the pH drop that catalyzes PMD dehydration to α-terpineol.	Maintain formulation pH strictly between 5.5 and 6.5.

Self-Validating Protocol: Formulation of Oxidation-Resistant PMD Emulsions

This methodology describes the preparation of an extended-release, oxidation-resistant topical lotion containing 1α,3β,4β-PMD and a vanillin fixative. The protocol is designed as a self-validating system; do not proceed to the next step unless the validation checkpoint is met.

Materials:

• Active: 1α,3β,4β-p-Menthane-3,8-diol (30 wt%)

• Fixative: Vanillin (5 wt%)

• Antioxidant: Sodium Bisulfite (0.3 wt%)

• Buffer: 50 mM Citrate Buffer

• Emulsifiers & Lipid Carriers (e.g., Cetearyl Alcohol, PEG-40 Hydrogenated Castor Oil)

Step-by-Step Methodology:

• Aqueous Phase Preparation: Dissolve the sodium bisulfite and water-soluble emulsifiers into the 50 mM citrate buffer at room temperature.

  • Causality: Sodium bisulfite acts as a sacrificial antioxidant to protect vanillin from photosensitization, while the citrate buffer prevents acid-catalyzed dehydration of PMD.

  • Self-Validation Checkpoint 1: Measure the pH of the aqueous phase. It must read 6.0 ± 0.2. If the pH is < 5.8, adjust with dilute NaOH. Proceeding with an acidic aqueous phase guarantees PMD degradation during homogenization.

• Oil Phase Preparation: Melt the lipid carriers at 45°C. Once melted, remove from heat and allow to cool to ≤ 40°C before adding the 1α,3β,4β-PMD and vanillin.

  • Causality: PMD is highly volatile and prone to thermo-oxidation. Adding it at elevated temperatures accelerates the formation of ketone derivatives.

  • Self-Validation Checkpoint 2: Ensure complete dissolution of vanillin without any yellowing. If the oil phase turns yellow at this stage, the vanillin has already begun oxidizing; discard and restart.

• Emulsification: Slowly inject the oil phase into the aqueous phase while applying high-shear homogenization (8,000 rpm for 5 minutes) at 35°C.

• Quality Control & Stress Testing: Extract a 5 mL aliquot of the final emulsion.

  • Self-Validation Checkpoint 3: Centrifuge the aliquot at 3,000 x g for 10 minutes. No phase separation should occur. Analyze the lipid extract via FTIR; the baseline must be flat near 1690 cm⁻¹, confirming no thermo-oxidative degradation occurred during processing (5[5]).

Troubleshooting Workflow & FAQs

Use the decision tree below to rapidly diagnose formulation failures in the lab.

Caption: Decision tree for troubleshooting oxidation and degradation in PMD formulations.

Frequently Asked Questions

Q1: Why does my 1α,3β,4β-PMD formulation turn brown over time, even if stored in the dark? A1: The browning is rarely caused by the PMD itself. It is typically the result of secondary oxidation of fixatives like vanillin, which are added to extend the release of the volatile PMD. Vanillin oxidizes to quinone derivatives, which are highly pigmented. Incorporating sodium bisulfite (0.1–0.5 wt%) will inhibit this pathway and preserve both the color and the extended-release kinetics (4[4]).

Q2: My GC-MS shows a drop in PMD concentration, but I don't see any ketone peaks indicating direct oxidation. Where is the PMD going? A2: Check your chromatogram for α-terpineol. If your formulation pH drops below 5.0, PMD undergoes acid-catalyzed dehydration. The resulting unsaturated compounds (like α-terpineol) can then auto-oxidize or volatilize faster than PMD. Ensure your formulation is heavily buffered to a pH of 5.6 to 6.0 (3[3]).

Q3: Does the specific stereoisomer (1α,3β,4β) affect oxidative stability? A3: The (1S,3R,4S) configuration (corresponding to 1α,3β,4β) is thermodynamically stable due to the equatorial positioning of its bulky groups in the chair conformation, which contributes to its excellent stability profile during storage (2[2]). Its vulnerability to oxidation is primarily dictated by the formulation matrix (pH, temperature, and excipient peroxides) rather than intrinsic stereochemical instability.

References

• Benchchem. "Technical Support Center: Enhancing the Stability of p-Menthane-3,8-diol (PMD) in Formulations." Benchchem Technical Resources.
• Environmental Protection Agency (EPA). "p-Menthane-3,8-diol (011550) Biopesticide Registration Eligibility Document." EPA.gov.
• Google Patents. "US10064407B2 - Insect repellent composition and method of use." Google Patents.
• Google Patents. "US20140219931A1 - P-menthane-3,8-diol isomer mixture, cooling sensation composition." Google Patents.
• University of Pretoria. "Mosquito repellent thermal stability, permeability and air volatility." UP.ac.za.

Sources

• 1. www3.epa.gov [www3.epa.gov]
• 2. US20140219931A1 - P-menthane-3,8-diol isomer mixture, cooling sensation composition comprising the same, and product comprising the cooling sensation composition - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US10064407B2 - Insect repellent composition and method of use - Google Patents [patents.google.com]
• 5. repository.up.ac.za [repository.up.ac.za]

Troubleshooting low recovery rates of 1alpha,3beta,4beta-p-Menthane-3,8-diol in blood plasma samples

Welcome to the Technical Support Center for the bioanalysis of 1alpha,3beta,4beta-p-Menthane-3,8-diol (PMD).

As a neutral terpene diol, PMD presents unique bioanalytical challenges in blood plasma matrices. Its amphiphilic nature, susceptibility to phase II metabolism, and lack of easily ionizable functional groups often lead to severe signal attenuation and low extraction yields. This guide is engineered to help you diagnose and resolve these issues through mechanistic troubleshooting and self-validating methodologies.

Part 1: Diagnostic Workflow for PMD Recovery

Before altering your protocol, use the logical flowchart below to identify the precise point of failure in your bioanalytical pipeline.

Diagnostic workflow for resolving low PMD recovery in plasma bioanalysis.

Part 2: Troubleshooting Guides & FAQs

Q1: My incurred in vivo samples show near-zero PMD, but my spiked Quality Control (QC) samples are perfectly fine. What is happening? Causality: In humans and animal models, terpene alcohols undergo rapid and extensive Phase II metabolism. PMD is rapidly conjugated with glucuronic acid to form PMD-glucuronide, increasing its water solubility for urinary excretion[1][2]. If you are extracting raw plasma, you are only measuring the unconjugated ("free") PMD, which represents a tiny fraction of the total circulating drug. Solution: You must perform an enzymatic hydrolysis step prior to extraction. Treating the plasma with β -glucuronidase will cleave the glucuronide moiety, liberating the free PMD for accurate total quantification[3].

Q2: I am using hexane for Liquid-Liquid Extraction (LLE), but my absolute recovery is poor (<20%). Why? Causality: PMD possesses a cyclohexane backbone but contains two hydroxyl groups at the 3 and 8 positions[4]. This gives it a LogP of approximately 1.88 and a water solubility of ~10.6 g/L[5]. Hexane is highly lipophilic and lacks the dielectric capacity to disrupt the hydrogen bonds PMD forms with plasma water. Consequently, PMD remains trapped in the aqueous phase. Solution: Switch to a moderately polar organic solvent. Ethyl acetate or Methyl tert-butyl ether (MTBE) provides the optimal polarity to partition the diol efficiently. Historical assays for menthane monoterpenoids successfully utilize ethyl acetate for high-yield extraction[3].

Q3: Why is my absolute recovery dropping significantly after the nitrogen drying step? Causality: PMD is a monoterpenoid derivative. While its boiling point is relatively high (267 °C)[6], terpene diols exhibit significant vapor pressure and can co-volatilize with organic solvents during aggressive nitrogen blowdown (azeotropic loss). Solution: Maintain nitrogen evaporation block temperatures below 30 °C. Do not evaporate the samples to complete dryness; leave approximately 10–20 µL of solvent "keeper" before reconstituting. If evaporative loss persists, consider switching to Headspace Solid-Phase Microextraction (HS-SPME), which exploits the compound's volatility for solvent-free extraction[3].

Q4: I am experiencing severe signal variation and low apparent recovery in LC-MS/MS (ESI mode). How can I fix this? Causality: "Low recovery" in LC-MS/MS is often a misdiagnosed matrix effect. PMD is a neutral diol lacking easily ionizable basic (amine) or acidic (carboxyl) functional groups. In Electrospray Ionization (ESI), neutral diols suffer from poor ionization efficiency and are highly susceptible to ion suppression from co-extracted plasma phospholipids. Solution: Switch your mass spectrometer's ionization source from ESI to Atmospheric Pressure Chemical Ionization (APCI), which is significantly more efficient for neutral, volatile compounds. Alternatively, migrate the assay to Gas Chromatography-Mass Spectrometry (GC-MS), which is the gold standard for analyzing menthol derivatives[3].

Part 3: Quantitative Data & Solvent Selection

To optimize your extraction, refer to the physicochemical constraints and solvent efficiencies summarized below.

Table 1: Physicochemical Properties of PMD Dictating Extraction Behavior

Property	Value	Bioanalytical Implication
Molecular Weight	172.26 g/mol	Small molecule; requires high-resolution MS or GC-MS for specificity.
LogP	~1.88[5]	Amphiphilic; requires moderately polar extraction solvents.
Water Solubility	10.6 g/L[5]	High affinity for aqueous plasma; resists non-polar LLE.
Boiling Point	267 °C[6]	Susceptible to evaporative loss during heated N2 blowdown.
Metabolism	Glucuronidation[1]	Requires enzymatic hydrolysis for total PMD quantification.

Table 2: Solvent Partitioning Efficiency for PMD (LLE)

Solvent	Polarity Index	Expected PMD Recovery	Matrix Effect Risk (LC-MS)
Hexane	0.1	< 20%	Low
Dichloromethane	3.1	40 - 60%	Medium
MTBE	2.5	75 - 85%	Low
Ethyl Acetate	4.4	> 85% [3]	Medium
Acetonitrile (Crash)	5.8	> 90%	High (Phospholipid co-extraction)

Part 4: Validated Step-by-Step Methodology

Protocol: Enzymatic Hydrolysis and LLE for Total PMD in Plasma This protocol is designed as a self-validating system. By incorporating specific spiking steps, you can mathematically isolate extraction loss from matrix suppression.

Phase 1: Self-Validation Setup Prepare three distinct sample sets to validate the workflow:

• Set A (Neat Standard): PMD spiked directly into the final reconstitution solvent.

• Set B (Pre-Extraction Spike): Blank plasma spiked with PMD before Step 1.

• Set C (Post-Extraction Spike): Blank plasma extracted normally, then spiked with PMD after Step 6. (Calculations: Absolute Recovery = Area B / Area C. Matrix Effect = Area C / Area A).

Phase 2: Hydrolysis & Extraction

• Aliquot: Transfer 100 µL of plasma (incurred or spiked) into a 2.0 mL microcentrifuge tube.

• Internal Standard: Add 10 µL of Internal Standard (e.g., Menthol-d4 or Phenyl glucuronide) to track volumetric losses[3].

• Enzymatic Hydrolysis: Add 50 µL of β -glucuronidase buffer (pH 5.0, minimum 1000 units/mL). Vortex gently and incubate at 37 °C for 2 hours to liberate free PMD[3]. (Note: Skip this step if analyzing only free PMD in spiked QCs).

• LLE Partitioning: Add 600 µL of Ethyl Acetate. Vortex vigorously for 5 minutes. The mechanical sheer is required to disrupt protein binding and drive the diol into the organic phase.

• Phase Separation: Centrifuge at 14,000 x g for 10 minutes at 4 °C.

• Transfer: Carefully transfer 500 µL of the upper organic layer to a clean glass autosampler vial. Avoid aspirating the protein buffy coat.

• Mild Concentration: Evaporate the solvent under a gentle stream of nitrogen. Critical: Maintain the block temperature at or below 30 °C. Stop the evaporation when approximately 20 µL of solvent remains to prevent azeotropic loss of PMD.

• Reconstitution: Add 80 µL of the initial mobile phase (e.g., 50:50 Water:Methanol) and vortex for 1 minute.

• Analysis: Inject 5 µL into the LC-MS/MS (APCI mode) or GC-MS system.

References

• trans-para-menthane-3,8-diol, 3564-98-5. The Good Scents Company. Available at: [Link]

• A Phase I study Evaluating tolerability, Pharmacokinetics, and Preliminary Efficacy of L-Menthol in Upper gastrointestinal Endoscopy. ResearchGate. Available at:[Link]

• An in silico investigation of menthol metabolism. PubMed Central (PMC). Available at: [Link]

• p-Menthane-3,8-diol. Wikipedia. Available at:[Link]

• Showing Compound p-Menthane-3,8-diol (FDB014996). FooDB. Available at:[Link]

• Determination of menthol in plasma and urine of rats and humans by headspace solid phase microextraction and gas chromatography-mass spectrometry. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. An in silico investigation of menthol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. p-Menthane-3,8-diol - Wikipedia [en.wikipedia.org]
• 5. Showing Compound p-Menthane-3,8-diol (FDB014996) - FooDB [foodb.ca]
• 6. trans-para-menthane-3,8-diol, 3564-98-5 [thegoodscentscompany.com]

Reference Data & Comparative Studies

Stereochemical Profiling of PMD: A Comparative Guide to 1α,3β,4β-p-Menthane-3,8-diol and its Isomers

The Stereochemical Landscape of p-Menthane-3,8-diol

p-Menthane-3,8-diol (PMD) is a premier botanical monoterpenoid recognized for its potent insect-repellent properties, traditionally sourced from the essential oil of Corymbia citriodora (lemon eucalyptus)[1]. As a chiral molecule possessing three stereocenters on its cyclohexane ring, PMD can theoretically exist as eight distinct stereoisomers[2]. While commercial formulations typically contain an unrefined mixture of cis and trans isomers[3], advanced drug development and vector control strategies demand a precise understanding of individual stereoisomer efficacy[2].

This guide provides a rigorous comparative analysis of the specific stereoisomer 1α,3β,4β-p-Menthane-3,8-diol against other naturally occurring PMD isomers. Structurally, 1α,3β,4β-p-Menthane-3,8-diol is the exact enantiomer of 1β,3α,4α-p-menthane-3,8-diol (commonly known as Neomenthoglycol, or (+)-cis-PMD)[4][5]. Consequently, the 1α,3β,4β configuration represents the (-)-cis-PMD stereoisomer. By isolating this specific configuration and comparing it to its (+)-cis and trans counterparts, we can decode the stereoselective mechanics governing mosquito olfactory receptor (OR) binding.

Comparative Efficacy and Receptor Stereoselectivity

The spatial orientation of the hydroxyl groups at the C3 and C8 positions of the p-menthane backbone dictates the molecule's interaction with insect odorant-binding proteins (OBPs). Experimental data reveals a fascinating divergence in species-specific stereoselectivity, proving that repellency is highly dependent on the target vector's receptor rigidity[2].

Table 1: Comparative Repellency of PMD Stereoisomers Across Vector Species

Stereoisomer	Structural Designation	Aedes albopictus Repellency	Anopheles gambiae Repellency	Mechanistic Observation
(+)-cis-PMD	1β,3α,4α-p-Menthane-3,8-diol	Highest	High	Optimal spatial alignment for rigid Aedes OR pockets[2].
(-)-cis-PMD	1α,3β,4β-p-Menthane-3,8-diol	Moderate	High	Enantiomeric mismatch slightly reduces Aedes binding affinity[2].
(+)-trans-PMD	(1S)-(+)-trans-PMD	Weak	High	Equatorial/axial mismatch causes steric hindrance in selective receptors[2].
(-)-trans-PMD	(1R)-(-)-trans-PMD	Weak	High	Equatorial/axial mismatch causes steric hindrance in selective receptors[2].

Causality Insight: The data indicates that Aedes albopictus possesses highly rigid and stereoselective olfactory receptors, heavily favoring the 1β,3α,4α ((+)-cis) configuration over the 1α,3β,4β ((-)-cis) isomer[2]. Conversely, the malaria vector Anopheles gambiae exhibits a non-stereoselective response, suggesting its receptors recognize the general p-menthane-3,8-diol pharmacophore regardless of precise chiral orientation, resulting in equal efficacy across all isomers[2].

Synergistic Formulation Dynamics

While 1α,3β,4β-p-Menthane-3,8-diol alone provides moderate to high repellency depending on the species, its relatively low vapor pressure and shorter protection duration compared to synthetic alternatives like DEET necessitate formulation enhancements[6]. Recent systematic screenings have demonstrated that binary formulations combining PMD with specific bioactive terpenes—most notably Terpinen-4-ol (T4O)—yield significant synergistic effects[7]. A formulation containing 20% T4O and PMD achieved an 86.9% spatial repellency, outperforming PMD alone by 30.6%[7]. This synergy likely occurs via multi-target olfactory disruption, where T4O alters the binding kinetics of PMD to the OBPs, compensating for the slightly lower intrinsic affinity of the 1α,3β,4β isomer[7].

Experimental Methodology: Self-Validating Olfactometer Assay

To generate trustworthy, reproducible data when comparing the 1α,3β,4β isomer to its counterparts, researchers must employ a rigorously controlled behavioral assay. The following Y-tube olfactometer protocol is designed as a self-validating system to eliminate environmental and chemical confounding variables[2].

Step 1: Chiral Resolution and Validation

• Procedure: Prior to testing, subject the synthesized 1α,3β,4β-p-Menthane-3,8-diol to GC-based chiral host-guest complexation to verify >99% enantiomeric excess.

• Causality: Unresolvable enantiomeric pairs skew behavioral data. Even a 1% contamination of the highly active (+)-cis isomer in a (-)-cis sample will artificially inflate the perceived efficacy of the 1α,3β,4β isomer.

Step 2: Olfactometer Calibration & Airflow Standardization

• Procedure: Establish a constant, activated-charcoal-filtered, and humidified airflow (e.g., 25 cm/s) through both arms of a glass Y-tube olfactometer[2].

• Causality: Mosquitoes exhibit anemotactic behavior (movement in response to air currents). Laminar, identical airflow ensures the insect's choice is strictly driven by olfactory cues rather than mechanical turbulence.

Step 3: Stimulus Introduction and Internal Controls

• Procedure: Apply equimolar concentrations of the purified PMD isomer to filter paper in the test arm. Crucially, apply the exact volume of the carrier solvent (e.g., hexane) to the control arm[2].

• Causality: The solvent control acts as an internal validation mechanism, proving that the repellency is intrinsic to the PMD stereoisomer and not an artifact of the volatile carrier.

Step 4: Behavioral Recording

• Procedure: Introduce a single, starved female mosquito at the base of the Y-tube. Record the spatial choice (movement >5 cm into either arm) within a strict 5-minute window[2]. Repeat for a statistically significant cohort (n=50) per isomer.

Step 5: Thermal Decontamination (Critical Step)

• Procedure: Between testing different stereoisomers, purge the system with absolute ethanol and bake the glassware at 200°C[2].

• Causality: PMD possesses a low vapor pressure and adheres persistently to glass surfaces[6]. Failure to thermally decontaminate results in residual enantiomeric carryover, completely invalidating subsequent stereoselective comparisons.

Pathway Visualization

The following diagram illustrates the stereoselective receptor binding pathways and behavioral outcomes for the evaluated PMD isomers.

Figure 1: Stereoselective receptor binding pathways of PMD isomers in different mosquito species.

References

• Stereoisomer Activity of p-Menthane-3,8-diol: A Head-to-Head Comparison in Insect Repellency . Benchchem. 2

• Plant-based insect repellents: a review of their efficacy, development and testing . PMC - NIH. 6

• PMD Testing from Oxford Analytical Services Limited . Oxford Analytical. 3

• Screening of Active Component form Essential Oil and Investigation of Its Synergistic Enhancement on the Mosquito-Repellent Efficacy of p-Menthane-3,8-diol . Journal of Agricultural and Food Chemistry - ACS Publications. 7

• Stereoselective synthesis and stereostructure-activity studies of P-menthane-3,8-diols as repellents of anopheles sp . DSpace Repository - KU. Link

• p-Menthane-3,8-diol . Wikipedia. 1

• Neomenthoglycol - 92471-23-3 . Vulcanchem. 4

• (1R,2S,4R)-2-Hydroxy-alpha,alpha,4-trimethylcyclohexanemethanol . PubChem. 5

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. oxford-analytical.co.uk [oxford-analytical.co.uk]
• 4. Neomenthoglycol (92471-23-3) for sale [vulcanchem.com]
• 5. (1R,2S,4R)-2-Hydroxy-alpha,alpha,4-trimethylcyclohexanemethanol | C10H20O2 | CID 9920491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Plant-based insect repellents: a review of their efficacy, development and testing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Cross-validation of in vitro and in vivo testing models for 1alpha,3beta,4beta-p-Menthane-3,8-diol

Executive Summary

The development of highly efficacious, non-toxic insect repellents requires rigorous translational testing. 1α,3β,4β-p-Menthane-3,8-diol (PMD)—the active botanical isomer derived from Corymbia citriodora (Lemon Eucalyptus)—is the only naturally derived repellent recognized by global health authorities as having efficacy comparable to N,N-diethyl-meta-toluamide (DEET). However, evaluating PMD's efficacy presents unique pharmacological challenges. Because PMD is a highly volatile monoterpene, its spatial repellency and contact deterrency profiles differ drastically between artificial membranes and human skin.

This guide provides a comprehensive framework for cross-validating in vitro high-throughput screening models with in vivo gold-standard human trials, ensuring that candidate PMD formulations are accurately evaluated for Complete Protection Time (CPT) and Minimum Effective Dose (MED).

The Mechanistic Basis of PMD Repellency

To design a self-validating testing protocol, one must first understand how PMD interacts with the mosquito's olfactory system. PMD functions primarily through the vapor phase, entering the sensilla pores on the mosquito's antennae and maxillary palps. It interacts with Odorant Binding Proteins (OBPs) and modulates Olfactory Receptors (ORs)—specifically the ORco coreceptor complex—leading to receptor neuron depolarization.

Unlike DEET, which has a distinct dual-action (olfactory and gustatory) profile, PMD relies heavily on its high vapor pressure to create a spatial barrier. This causality explains why in vitro models that fail to simulate human thermal dynamics often miscalculate PMD's effective dose.

Caption: Olfactory signaling pathway of PMD mediating mosquito behavioral repulsion.

In Vitro Testing Models: High-Throughput Screening

In vitro testing is the critical first step in formulation development, allowing researchers to isolate the active ingredient's intrinsic repellency without the confounding variables of human host odors (e.g., varying lactic acid or 1-octen-3-ol emissions). The Ali & Khan (A&K) large cage bioassay is the industry standard for this phase [1].

Causality in Experimental Design

We utilize a collagen membrane rather than Parafilm or silicone. Why? Collagen mimics the tactile, porous, and hydrophilic/lipophilic balance of human skin. This allows the PMD formulation to spread realistically and permits the controlled emission of the underlying blood-meal attractant (warmed to 37°C). If a non-porous membrane is used, PMD pools on the surface, artificially inflating the Minimum Effective Dose (MED) due to restricted vapor release.

Protocol 1: In Vitro Collagen Membrane Feeding Assay

• Membrane Preparation: Hydrate a standard collagen membrane (e.g., sausage casing) in a 37°C saline solution for 15 minutes. Secure the membrane over the reservoir of a water-jacketed blood feeder.

• Attractant Loading: Fill the reservoir with 5 mL of citrated bovine blood spiked with 10 µL of 10% lactic acid to simulate human host cues. Maintain constant circulation at 37°C.

• Dose Application: Apply serial dilutions of the PMD formulation (e.g., 10, 20, 30, 40 µg/cm²) to the dry exterior of the collagen membrane. Allow 10 minutes for solvent evaporation.

• Mosquito Exposure: Introduce the feeder into a 30x30x30 cm cage containing 100 nulliparous, 5-to-7-day-old, starved female Aedes aegypti or Anopheles stephensi mosquitoes.

• Data Acquisition: Record the number of mosquitoes landing and probing for 3 minutes. The MED is defined as the lowest dose that prevents >95% of probing compared to a solvent-only control.

In Vivo Testing Models: The Gold Standard

While in vitro models determine the MED, they cannot accurately predict the Complete Protection Time (CPT) on human skin. PMD is highly volatile; studies on excised pig skin demonstrate that up to 87% of applied PMD evaporates, while only ~3.5% undergoes percutaneous absorption [2]. This high evaporation rate limits systemic toxicity but drastically reduces the duration of efficacy unless PMD is formulated with fixatives or encapsulated in polymeric nanoparticles [3].

To validate the in vitro data, formulations must undergo in vivo human arm-in-cage testing in strict accordance with World Health Organization (WHO) guidelines [4].

Protocol 2: WHO Standard Human Arm-in-Cage Assay

• Subject Preparation: Select 6–10 adult volunteers (mixed sexes). Wash the test forearm with unscented soap and water, followed by a 70% ethanol rinse.

• Control Verification: Insert the untreated arm into a test cage containing 200 disease-free, starved female mosquitoes. Confirm a landing rate of ≥10 mosquitoes within 30 seconds to validate mosquito avidity.

• Application: Apply the PMD formulation at a standardized rate (typically 1 mL per 600 cm² of skin surface area) to the test forearm. Cover the hand with a protective glove.

• Exposure Intervals: Insert the treated arm into the cage for 3 minutes every 30 minutes.

• Endpoint Determination: The test is concluded when the first confirmed bite (probing and blood-feeding) occurs, followed by a second confirmatory bite within the same or subsequent 3-minute interval. The time elapsed from application to the first confirmed bite is the CPT.

Caption: Workflow for cross-validating in vitro MED data with in vivo CPT results.

Comparative Efficacy: PMD vs. Industry Alternatives

To objectively position PMD against synthetic standards, we must look at both in vitro intrinsic activity and in vivo formulated performance. While DEET has a lower MED in vitro (meaning less raw active is required to deter a mosquito), PMD formulations at 20-30% concentration routinely match DEET's in vivo CPT due to advanced slow-release technologies. Furthermore, PMD exhibits significantly lower percutaneous absorption than DEET, presenting a favorable toxicological profile [2].

Table 1: Cross-Validation Metrics of Leading Repellent Actives

Active Ingredient	In Vitro MED (µg/cm²)	In Vivo CPT (Hours at 20% conc.)	Percutaneous Absorption (%)	Primary Mechanism of Action
1α,3β,4β-PMD	~32.3	4 – 6 (Up to 14h encapsulated)	~3.5%	OR/GR modulation (High Volatility)
DEET	~19.3	6 – 8	~23.0%	Dual OR/GR modulation (Low Volatility)
Picaridin (Icaridin)	~15.0 - 20.0	6 – 8	<5.0%	OR modulation
IR3535	~45.0	2 – 4	~10.0%	OR modulation

Note: In vitro MED values are benchmarked against Aedes aegypti using the A&K large cage bioassay [1]. In vivo CPT values represent standard ethanolic formulations without prolonged-action release technology.

Bridging the Gap: The Cross-Validation Logic

The core philosophy of cross-validation is understanding that MED does not scale linearly to CPT .

If a researcher relies solely on in vitro data, they will observe that PMD requires roughly 1.6x the dose of DEET to achieve the same deterrence (~32.3 µg/cm² vs ~19.3 µg/cm²) [1]. However, applying this multiplier directly to an in vivo formulation will result in failure. Because PMD evaporates rapidly from the thermal mass of human skin, an in vivo formulation must be cross-validated by engineering the vehicle (e.g., using lipid nanocapsules or polymer matrices) to suppress the evaporation rate to match the in vitro baseline.

By utilizing the in vitro collagen assay to confirm the intrinsic receptor-binding efficacy of the raw PMD, and subsequently utilizing the in vivo WHO arm-in-cage assay to optimize the thermodynamic release of the formulation, developers can create a self-validating testing loop that guarantees both safety and field efficacy.

References

• Ali, A., et al. (2017). "A New In Vitro Bioassay System for the Discovery and Quantitative Evaluation of Mosquito Repellents." Journal of Medical Entomology, 54(5), 1328-1336. Available at:[Link]

• Reifenrath, W. G., et al. (2009). "Percutaneous Absorption of an Insect Repellent p-Menthane-3,8-DIOL: A Model for Human Dermal Absorption." Journal of the American Mosquito Control Association, 25(3), 322-326. Available at:[Link]

• Werdin González, J. O., et al. (2022). "Repellent active ingredients encapsulated in polymeric nanoparticles: potential alternative formulations to control arboviruses." Drug Delivery, 29(1), 294-304. Available at:[Link]

• World Health Organization. (2009). Guidelines for Efficacy Testing of Mosquito Repellents for Human Skin. WHO/HTM/NTD/WHOPES/2009.4. Available at: [Link]

Efficacy Validation of 1alpha,3beta,4beta-p-Menthane-3,8-diol (PMD) Against Anopheles gambiae Vectors

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Prepared By: Senior Application Scientist

Introduction & Mechanistic Causality

The urgent need for effective, long-lasting, and toxicologically favorable topical repellents to combat Anopheles gambiae—the primary vector for Plasmodium falciparum malaria—has driven extensive research into biopesticides. For decades, N,N-diethyl-meta-toluamide (DEET) has served as the gold standard in vector control. However, 1alpha,3beta,4beta-p-Menthane-3,8-diol (PMD), a monoterpene diol originally derived from Corymbia citriodora (lemon eucalyptus), has emerged as a structurally distinct and highly efficacious alternative[1].

To engineer superior formulations, drug development professionals must understand the mechanistic causality behind vector deterrence. Unlike DEET, which relies heavily on contact irritancy and masking host odors due to its low vapor pressure (0.27 Pa at 25°C), PMD exhibits a significantly higher vapor pressure (4.5 Pa at 25°C)[2]. This physicochemical difference allows PMD to act more effectively as a spatial repellent, saturating the micro-environment around the host and competitively binding to the mosquito's Odorant Binding Proteins (OBPs) and Olfactory Receptor Neurons (ORNs) before the vector makes physical contact[2][3].

Mechanistic pathway of PMD-induced olfactory disruption in Anopheles gambiae.

Quantitative Efficacy Comparison: PMD vs. DEET

When evaluating repellent candidates, the primary metric of success is the Complete Protection Time (CPT) —the duration from application until the first confirmed vector bite. Field and laboratory data consistently demonstrate that PMD, when formulated at optimal concentrations (20%–30%), provides a CPT against An. gambiae that is statistically comparable to 20%–25% DEET formulations[1][4][5].

In a landmark field evaluation conducted in Tanzania utilizing human landing catches, formulations of PMD applied to the lower extremities provided complete protection from An. gambiae for 6 to 7.75 hours, showing no significant statistical difference in efficacy or duration when compared head-to-head with DEET[4].

Table 1: Comparative Efficacy Data Against Anopheles and Reference Vectors

Active Ingredient	Concentration	Target Vector Species	Test Environment	Mean CPT (Hours)	Repellency (%)	Source Reference
PMD	30%	Anopheles gambiae s.l.	Field (Tanzania)	6.0 - 7.75	>95%	Trigg (1996)[4]
DEET	20-25%	Anopheles gambiae s.l.	Field (Tanzania)	6.0 - 7.0	>95%	Trigg (1996)[4]
PMD	20%	Anopheles stephensi	Laboratory (AIC)	~6.0	90-95%	BenchChem Data[6]
DEET	20%	Anopheles stephensi	Laboratory (AIC)	~6.0	90-95%	BenchChem Data[6]
PMD	25%	Ochlerotatus taeniorhynchus	Field (Everglades)	3.8	89.2%	PLOS/ResearchGate[5][7]
DEET	25%	Ochlerotatus taeniorhynchus	Field (Everglades)	5.6	94.8%	PLOS/ResearchGate[5][7]

Data Synthesis Note: While DEET occasionally outperforms PMD in highly controlled laboratory Arm-in-Cage (AIC) tests against specific strains, field data under natural landing pressures confirms PMD's viability as a primary protective agent against malaria vectors[4][8].

Self-Validating Experimental Protocols

To ensure scientific integrity, repellent efficacy must be validated using protocols that inherently control for biological variables (e.g., mosquito avidity, host attractiveness, and environmental conditions). As application scientists, we do not merely execute steps; we design self-validating systems .

The following protocol is adapted from the[3][9], specifically optimized for An. gambiae.

Phase 1: Laboratory Arm-in-Cage (AIC) Assay

Rationale: AIC testing isolates the repellent's chemical efficacy from environmental variables (wind, UV degradation) to establish a baseline CPT[5].

• Vector Preparation: Rear An. gambiae mosquitoes under controlled conditions (26 ± 1°C, 65 ± 10% RH). Select 200 non-blood-fed, nulliparous females aged 5–7 days[3]. Fast them for 12 hours prior to testing to ensure high avidity.

• Baseline Avidity Validation (Negative Control):

  • Causality: We must prove the mosquitoes are actively seeking a blood meal. If they are not hungry, a false positive for repellency will occur.

  • Step: The human volunteer inserts an untreated, gloved arm (with a 5x5 cm skin window exposed) into the cage. Record the number of landings in 30 seconds. A minimum of 10 landings/min is required to proceed[5].

• Application: Apply the PMD formulation (e.g., 20% w/v) at a standardized dose of 1 mg/cm² to the exposed skin window. Allow 30 minutes for solvent evaporation.

• Exposure Intervals: Insert the treated arm into the cage for 3 minutes every 30 minutes.

• CPT Determination: The Complete Protection Time is reached when the first confirmed bite occurs, followed by a second confirmatory bite within the same or subsequent exposure period[5].

• Post-Test Validation: Immediately after the CPT is reached, re-insert the untreated arm. If the landing rate has dropped below 10/min, the test is voided due to vector fatigue.

Self-validating Arm-in-Cage (AIC) experimental workflow for repellent efficacy.

Phase 2: Field Human Landing Catch (HLC)

Rationale: Laboratory strains often exhibit different behavioral phenotypes than wild An. gambiae. Field testing accounts for natural biting pressures, sweat wash-off, and multi-species interactions[8][10].

• Site Selection: Choose an endemic area with known high An. gambiae density (e.g., specific sites in Tanzania or Senegal)[4][10].

• Rotational Latin Square Design:

  • Causality: Mosquito density varies by micro-location and time of night. To prevent positional bias, volunteers must rotate stations every 2 hours.

• Application & Catching: Volunteers apply PMD to one leg and a placebo/DEET to the other (or alternate nights to prevent cross-contamination of volatile plumes)[10]. Using aspirators, volunteers collect mosquitoes that land on the treated areas before they bite.

• Data Analysis: Calculate the percentage of bite reduction relative to untreated controls. PMD formulations must demonstrate >90% reduction over 6 hours to be considered highly efficacious[1].

Formulation Insights for Drug Development

When developing PMD-based products, scientists must account for its pharmacokinetic profile. Because PMD is highly volatile, its raw duration of action is inherently shorter than DEET if unformulated.

To bridge this gap, modern drug development utilizes Prolonged Action Release Technology (PART) . For example, formulations combining 40% Citriodiol® (yielding 25% PMD w/v) with polymer-based fixatives have demonstrated CPTs exceeding 14 hours against various vectors, significantly outperforming standard ethanolic DEET solutions[8]. Furthermore, the addition of fixatives like vanillin has been shown to increase the half-life of PMD, achieving up to 1.5x longer CPTs than 20% DEET[1].

References

• [8] Repellent Activities of Stereoisomers of p-Menthane-3,8-diols Against Anopheles gambiae (Diptera: Culicidae). ResearchGate. Available at:[Link]

• [1] PMD vs DEET: What the Research Says About Mosquito Repellent Effectiveness. The Superbloc. Available at: [Link]

• [4] Evaluation of a eucalyptus-based repellent against Anopheles spp. in Tanzania. PubMed (NIH). Available at:[Link]

• [10] Efficacy of four insect repellents against mosquito bites: a double-blind randomized placebo-controlled field study. University Hospitals. Available at: [Link]

• [7] Repellency of IR3535, KBR3023, para-menthane-3,8-diol, and Deet to Black Salt Marsh Mosquitoes. ResearchGate. Available at:[Link]

• [2] Repellent, Irritant and Toxic Effects of 20 Plant Extracts on Adults of the Malaria Vector Anopheles gambiae Mosquito. PLOS One. Available at:[Link]

• [9] A critical review of current laboratory methods used to evaluate mosquito repellents. Frontiers. Available at:[Link]

• [3] Screening of Active Component form Essential Oil and Investigation of Its Synergistic Enhancement on the Mosquito-Repellent Efficacy of p-Menthane-3,8-diol. ACS Publications. Available at: [Link]

Sources

• 1. thesuperbloc.com [thesuperbloc.com]
• 2. Repellent, Irritant and Toxic Effects of 20 Plant Extracts on Adults of the Malaria Vector Anopheles gambiae Mosquito | PLOS One [journals.plos.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Evaluation of a eucalyptus-based repellent against Anopheles spp. in Tanzania - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 9. frontiersin.org [frontiersin.org]
• 10. uhhospitals.org [uhhospitals.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 1alpha,3beta,4beta-p-Menthane-3,8-diol

Comprehensive Safety and Operational Guide for Handling 1α,3β,4β-p-Menthane-3,8-diol

As a monoterpene diol derived from botanical sources (such as lemon eucalyptus), 1α,3β,4β-p-Menthane-3,8-diol (a specific stereoisomer of PMD) is a highly effective active pharmaceutical ingredient (API) and insect repellent[1][2]. While it exhibits low systemic toxicity, its concentrated laboratory-grade form presents specific physicochemical hazards—most notably, severe eye irritation and flammability risks under certain conditions[1][3]. This guide provides researchers and drug development professionals with the definitive, self-validating operational protocols required to handle this compound safely and efficiently.

Toxicological Profile & Hazard Assessment

Understanding the toxicological baseline of 1α,3β,4β-PMD is critical for justifying the rigorous Personal Protective Equipment (PPE) and handling requirements. The compound is classified under Toxicity Category IV for acute oral and dermal exposure, indicating a low risk of systemic poisoning[1]. However, it is a Category I/II hazard for ocular exposure, meaning direct contact can cause substantial injury[1].

Table 1: Quantitative Toxicity and Hazard Data for 1α,3β,4β-PMD

Toxicological Parameter	Value / Result	Test Model / Method	Hazard Classification
Acute Oral LD₅₀	> 2000 mg/kg	Rat (OECD 423)	Category IV (Low Risk)[4]
Acute Dermal LD₅₀	> 2000 mg/kg	Rat (OECD 402)	Category IV (Low Risk)[4]
Subchronic Dermal NOAEL	1000 mg/kg/day	Rat (90-day study)	N/A[1]
Ocular Irritation	Substantial/Severe	Rabbit Model	Category 2A / Category I[1][3]
Skin Sensitization	Negative	Guinea Pig Maximization	Not a Sensitizer[1]

Personal Protective Equipment (PPE) Architecture

The selection of PPE for 1α,3β,4β-PMD is driven by its lipophilic monoterpene structure and its potential to cause severe mucosal irritation[3][5]. Do not substitute these requirements with standard, lower-grade laboratory apparel.

• Ocular Protection (Critical): Wear tightly fitting chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards[6]. If handling large bulk quantities, a full face shield is required[7].

  • Causality: PMD is a severe eye irritant capable of causing substantial but temporary ocular injury[1]. Standard safety glasses lack the orbital seal required to prevent aerosolized diol droplets or fine dust from bypassing the lenses and contacting the cornea.

• Dermal/Hand Protection: Nitrile rubber gloves must be worn and inspected prior to use[6][7].

  • Causality: Terpene-derived alcohols can rapidly permeate or degrade natural latex lattices, compromising the barrier integrity. Nitrile provides superior chemical resistance to non-polar and slightly polar organic compounds. Gloves must satisfy EU Directive 89/686/EEC and EN 374[6].

• Body Protection: Fire/flame-resistant and impervious laboratory coats[6].

  • Causality: PMD formulations and dust can present ignition risks. Anti-static, flame-retardant clothing prevents static discharge from igniting suspended particles or solvent vapors[8].

• Respiratory Protection: Use strictly in a well-ventilated area or chemical fume hood[3][8]. If dust or aerosols are generated during milling or transfer, an N95 or P100 particulate respirator is required to prevent inhalation toxicity[6][8].

Operational Workflows & Handling Procedures

Protocol 1: Standard Laboratory Handling and Transfer

This protocol ensures a self-validating system where static risks are neutralized before the chemical is ever exposed to the atmosphere.

• Environmental Preparation: Ensure the chemical fume hood is fully operational. Ground and bond all receiving equipment and primary containers to prevent static electricity buildup[3][8].

• Tool Selection: Utilize exclusively non-sparking spatulas and transfer tools[6][8].

  • Causality: Frictional sparks from standard steel tools can ignite PMD dust clouds or associated solvent vapors during the transfer process.

• Material Transfer: Carefully weigh the 1α,3β,4β-PMD, minimizing vertical drop distance and agitation to prevent the formation of inhalable dust and aerosols[6][8].

• Decontamination & Verification: Post-transfer, wipe down the exterior of the container and the analytical balance with a compatible solvent (e.g., ethanol), followed by water. Wash hands immediately with soap and water to remove any microscopic lipophilic residue[3][7].

Emergency Response & Spill Containment

Workflow for 1α,3β,4β-PMD laboratory spill containment and disposal.

Protocol 2: Chemical Spill Containment

• Isolation: Evacuate personnel from the immediate area. Extinguish all sources of ignition, heat, and open flames[6][7].

• Ventilation: Maximize room ventilation to disperse any aerosolized particulates or vapors[7].

• Containment: Cover the spill with an inert, dust-binding absorbent material such as dry sand, diatomaceous earth, or commercial sorbents[4][7].

  • Causality: Reactive absorbents (like strong oxidizers) must be avoided to prevent exothermic reactions with the diol.

• Collection: Use non-sparking tools to sweep up the absorbed material. Place the waste into a heavy-duty, sealable hazardous waste container[3][8].

• Surface Cleaning: Wash the spill area thoroughly with soap and water to remove the residual lipophilic film, preventing slip hazards and secondary dermal exposure[3].

Waste Disposal & Environmental Logistics

1α,3β,4β-PMD must never be discharged into municipal sewer systems, ground water, or soil[3][7].

• Material Disposal: Dispose of the chemical via a licensed chemical destruction plant. The preferred method is controlled incineration equipped with flue gas scrubbing[8].

  • Causality: High-temperature incineration completely oxidizes the monoterpene structure into harmless CO₂ and H₂O, while the flue gas scrubbing neutralizes any trace combustion byproducts before atmospheric release.

• Container Management: Empty containers retain active product residue. They must be triply rinsed (with the rinsate added directly to the hazardous waste stream) and offered for recycling, or punctured to prevent reuse and disposed of in a sanitary landfill[8].

References

• THDStatic. "SAFETY DATA SHEET". Available at: [Link]

• Environmental Protection Agency (EPA). "p-Menthane-3,8-diol (011550) Biopesticide Registration Eligibility Document". Available at:[Link]

• Publikationsserver der Universität Regensburg. "Insect Repellents Based on para-Menthane-3,8-diol". Available at: [Link]

• ResearchGate. "Percutaneous Absorption of an Insect Repellent p-Menthane-3,8-DIOL: A Model for Human Dermal Absorption". Available at: [Link]

Sources

• 1. www3.epa.gov [www3.epa.gov]
• 2. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 3. aksci.com [aksci.com]
• 4. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 5. researchgate.net [researchgate.net]
• 6. echemi.com [echemi.com]
• 7. images.thdstatic.com [images.thdstatic.com]
• 8. chemicalbook.com [chemicalbook.com]